An In-Depth Technical Guide to 4-Acetyl-1,4-diazepane-1-carboximidamide Hydrobromide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide, a heterocyclic compound of interest in medi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide, a heterocyclic compound of interest in medicinal chemistry. This document delves into its chemical structure, potential synthesis, and analytical characterization, offering valuable insights for professionals in drug discovery and development.
Chemical Identity and Properties
4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide is a derivative of the 1,4-diazepane scaffold, a seven-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 4. The presence of an acetyl group and a carboximidamide (guanidine) moiety suggests its potential for diverse biological activities.
The chemical structure of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide is characterized by a central 1,4-diazepane ring. An acetyl group is attached to the nitrogen at position 4, and a carboximidamide group is linked to the nitrogen at position 1. The hydrobromide salt form indicates that the basic guanidine group is protonated.
Caption: 2D Chemical Structure of 4-Acetyl-1,4-diazepane-1-carboximidamide Hydrobromide.
Synthesis and Manufacturing
A potential synthetic pathway could commence with the protection of one of the amine groups of a suitable 1,4-diazepane precursor. This would be followed by acetylation of the unprotected nitrogen and subsequent guanylation of the protected nitrogen after deprotection.
Caption: A proposed synthetic workflow for the target compound.
Experimental Protocol (Hypothetical):
Selective Protection: To a solution of a suitable 1,4-diazepane precursor in a solvent like dichloromethane, a protecting group such as di-tert-butyl dicarbonate (Boc₂O) would be added in the presence of a base like triethylamine. The reaction would be stirred at room temperature until completion, followed by workup and purification to yield the mono-protected intermediate.
Acetylation: The mono-protected diazepane would then be dissolved in a suitable solvent, and acetic anhydride would be added, again in the presence of a base. The reaction would be monitored by techniques like Thin Layer Chromatography (TLC). Upon completion, the acetylated product would be isolated and purified.
Deprotection: The protecting group would be removed under appropriate conditions. For a Boc group, this would typically involve treatment with an acid such as trifluoroacetic acid (TFA) in dichloromethane.
Guanylation: The deprotected amine would then be reacted with a guanylating agent, for instance, 1H-pyrazole-1-carboxamidine hydrochloride, in a polar solvent like dimethylformamide (DMF) with a base to neutralize the hydrochloride salt.
Salt Formation: Finally, the free base of the product would be dissolved in a suitable solvent, and a solution of hydrobromic acid would be added to precipitate the desired hydrobromide salt.
Analytical Characterization
A comprehensive analytical characterization is crucial to confirm the identity, purity, and quality of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide. A combination of spectroscopic and chromatographic techniques would be employed.
Table 2: Summary of Analytical Techniques
Technique
Purpose
Expected Observations
¹H and ¹³C NMR
Structural confirmation and purity assessment.
Characteristic peaks corresponding to the acetyl methyl group, the diazepane ring protons, and the carboximidamide group.
Mass Spectrometry (MS)
Determination of molecular weight and fragmentation pattern.
A molecular ion peak corresponding to the free base (C₈H₁₆N₄O) and characteristic fragment ions.
Infrared (IR) Spectroscopy
Identification of functional groups.
Absorption bands for N-H (amine and imine), C=O (amide), and C-N bonds.
High-Performance Liquid Chromatography (HPLC)
Purity assessment and quantification.
A single major peak indicating the purity of the compound.
Elemental Analysis
Confirmation of elemental composition.
Percentages of C, H, N, O, and Br consistent with the molecular formula C₈H₁₇BrN₄O.
Potential Applications and Biological Activity
The 1,4-diazepane scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[2] These activities include antipsychotic, anxiolytic, anticonvulsant, antibacterial, and antifungal properties.[2] The incorporation of a guanidine group, a common feature in many biologically active molecules, further enhances the potential for this compound to interact with various biological targets.
The acetyl group can influence the compound's pharmacokinetic properties, such as its solubility and ability to cross cell membranes. The specific biological activity of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide would need to be determined through in vitro and in vivo screening assays.
Caption: Potential therapeutic areas for 1,4-diazepane derivatives.
Safety and Handling
As with any chemical compound, 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide should be handled with appropriate safety precautions in a laboratory setting. This includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, it is essential to consult the specific Safety Data Sheet (SDS) provided by the supplier.
Conclusion
4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide is a molecule with a chemical structure that suggests potential for biological activity, stemming from its 1,4-diazepane core and functional group decorations. While specific experimental data on its synthesis, biological effects, and detailed analytical characterization are not extensively documented in publicly available literature, this guide provides a foundational understanding based on established chemical principles and data for related compounds. Further research is warranted to fully elucidate the properties and potential applications of this compound in the field of drug discovery and development.
References
PubChem. 4-acetyl-N'-propyl-1,4-diazepane-1-carboximidamide. Available at: [Link].
Google Patents. Production method of 1,4-diazepane derivatives.
Bentham Science. 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Available at: [Link].
Chemical Substance Information. 4-ACETYL-[3][4]-DIAZEPANE-1-CARBOXAMIDINE. Available at: [Link].
CAS. REGISTRY Database Summary Sheet (DBSS). Available at: [Link].
American Association of Pharmaceutical Scientists. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available at: [Link].
Walsh Medical Media. An Overview on Total Analytical Methods for the Detection of 1,4-Benzodiazepines. Available at: [Link].
SciSpace. Synthesis and characterization of some 1,4-diazepin es derivatives. Available at: [Link].
MDPI. Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Available at: [Link].
An In-depth Technical Guide to the Synthesis of 4-Acetyl-1,4-diazepane-1-carboximidamide Hydrobromide
This guide provides a comprehensive and technically detailed pathway for the synthesis of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide, a compound of interest for researchers and professionals in drug developmen...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive and technically detailed pathway for the synthesis of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide, a compound of interest for researchers and professionals in drug development. The synthesis is presented with a focus on the underlying chemical principles, ensuring a deep understanding of the experimental choices and validation of the described protocols.
Introduction
4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide is a cyclic guanidine derivative built upon a 1,4-diazepane scaffold. The guanidine functional group is a key structural element in many biologically active compounds, including the amino acid arginine. Its ability to form strong, delocalized positive charges at physiological pH allows for potent interactions with biological targets. The 1,4-diazepane ring system provides a flexible yet constrained seven-membered heterocyclic core, which is a common feature in various pharmacologically active molecules.[1][2] This guide will delineate a robust and reproducible synthetic route to this target molecule, starting from commercially available precursors.
Retrosynthetic Analysis and Synthetic Strategy
A logical retrosynthetic analysis of the target molecule suggests a convergent synthetic approach. The primary disconnection is at the C-N bond of the guanidine group, leading to the precursor 1-acetyl-1,4-diazepane and a guanidinylating agent. The 1-acetyl-1,4-diazepane can be further disconnected at the acetyl group, leading back to the parent 1,4-diazepane.
Caption: Retrosynthetic analysis of the target compound.
The forward synthesis, therefore, involves two key transformations: the selective N-acetylation of 1,4-diazepane and the subsequent guanidinylation of the resulting secondary amine.
PART 1: Synthesis of 1-Acetyl-1,4-diazepane
The selective mono-N-acetylation of a symmetric diamine like 1,4-diazepane can be challenging due to the potential for di-acetylation. To achieve mono-acetylation with high yield, a common strategy involves the use of a protecting group on one of the nitrogen atoms. However, for simplicity and atom economy, a direct, controlled acetylation is often preferred. This can be achieved by careful control of stoichiometry and reaction conditions.
Experimental Protocol: Direct N-Acetylation of 1,4-Diazepane
This protocol describes the direct acetylation of 1,4-diazepane using acetic anhydride under controlled conditions to favor the mono-acetylated product.
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
1,4-Diazepane
100.16
10.0 g
0.100
Acetic Anhydride
102.09
9.8 mL (10.6 g)
0.104
Dichloromethane (DCM)
-
200 mL
-
Triethylamine
101.19
14.0 mL (10.1 g)
0.100
Saturated Sodium Bicarbonate Solution
-
100 mL
-
Brine
-
50 mL
-
Anhydrous Magnesium Sulfate
-
-
-
Procedure:
To a 500 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 1,4-diazepane (10.0 g, 0.100 mol) and dichloromethane (200 mL).
Cool the solution to 0 °C in an ice bath.
Add triethylamine (14.0 mL, 0.100 mol) to the solution.
Slowly add a solution of acetic anhydride (9.8 mL, 0.104 mol) in dichloromethane (50 mL) to the reaction mixture over a period of 1 hour, maintaining the temperature at 0 °C.
After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Quench the reaction by adding saturated sodium bicarbonate solution (100 mL).
Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).
Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol, 95:5) to yield 1-acetyl-1,4-diazepane as a pale yellow oil.
Rationale for Experimental Choices:
Controlled Addition at Low Temperature: The slow addition of acetic anhydride at 0 °C helps to control the exothermicity of the reaction and favors mono-acetylation by minimizing the immediate availability of the acetylating agent for a second reaction.
Use of Triethylamine: Triethylamine acts as a base to neutralize the acetic acid byproduct of the reaction, driving the equilibrium towards the product and preventing the protonation of the starting diamine.
Purification: Column chromatography is essential to separate the desired mono-acetylated product from any unreacted starting material and the di-acetylated byproduct.
PART 2: Guanidinylation of 1-Acetyl-1,4-diazepane
The introduction of the guanidine moiety can be accomplished using various guanidinylating agents. A common and effective method involves the use of a pyrazole-based reagent, such as N,N'-Di-Boc-1H-pyrazole-1-carboxamidine. This reagent is stable, easy to handle, and reacts under mild conditions with primary and secondary amines to form protected guanidines, which can then be deprotected.[3] An alternative, more direct approach utilizes reagents like S-methylisothiourea sulfate or cyanamide.[4] For this guide, we will focus on a robust method using a commercially available pyrazole-carboxamidine derivative.
Experimental Protocol: Guanidinylation using 1H-Pyrazole-1-carboxamidine hydrochloride
This protocol details the reaction of 1-acetyl-1,4-diazepane with 1H-pyrazole-1-carboxamidine hydrochloride to form the desired guanidine.
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
1-Acetyl-1,4-diazepane
142.20
5.0 g
0.035
1H-Pyrazole-1-carboxamidine hydrochloride
146.58
5.1 g
0.035
Diisopropylethylamine (DIPEA)
129.24
12.2 mL (9.1 g)
0.070
Dimethylformamide (DMF)
-
100 mL
-
Diethyl Ether
-
200 mL
-
Procedure:
In a 250 mL round-bottom flask, dissolve 1-acetyl-1,4-diazepane (5.0 g, 0.035 mol) and 1H-pyrazole-1-carboxamidine hydrochloride (5.1 g, 0.035 mol) in dimethylformamide (100 mL).
Add diisopropylethylamine (12.2 mL, 0.070 mol) to the mixture.
Heat the reaction mixture to 80 °C and stir for 12 hours.
Monitor the reaction by TLC or LC-MS.
After completion, cool the reaction mixture to room temperature and pour it into diethyl ether (200 mL) with vigorous stirring.
The product will precipitate out of the solution. Collect the solid by filtration and wash with cold diethyl ether.
Dry the solid under vacuum to obtain 4-Acetyl-1,4-diazepane-1-carboximidamide as its free base.
Causality behind Experimental Choices:
Choice of Guanidinylating Agent: 1H-pyrazole-1-carboxamidine hydrochloride is an efficient guanidinylating agent that reacts with secondary amines. The pyrazole leaving group is stable, making the reaction favorable.
Solvent and Temperature: DMF is a suitable polar aprotic solvent for this reaction, and heating to 80 °C provides the necessary activation energy for the reaction to proceed at a reasonable rate.
Base: DIPEA is a non-nucleophilic base used to neutralize the hydrochloride salt of the reagent and the pyrazole leaving group, driving the reaction to completion.
Workup: Precipitation with diethyl ether is an effective method for isolating the polar guanidine product from the DMF solvent.
PART 3: Formation of the Hydrobromide Salt
The final step is the conversion of the free base to its hydrobromide salt. This is typically achieved by treating a solution of the free base with hydrobromic acid. The salt form often has improved stability and handling properties compared to the free base.
Experimental Protocol: Hydrobromide Salt Formation
Materials and Reagents:
Reagent
Molar Mass ( g/mol )
Quantity
Moles
4-Acetyl-1,4-diazepane-1-carboximidamide
184.24
4.0 g
0.022
Methanol
-
50 mL
-
Hydrobromic Acid (48% in water)
80.91
As required
-
Diethyl Ether
-
100 mL
-
Procedure:
Dissolve the 4-Acetyl-1,4-diazepane-1-carboximidamide free base (4.0 g, 0.022 mol) in methanol (50 mL).
Cool the solution to 0 °C in an ice bath.
Slowly add 48% hydrobromic acid dropwise until the pH of the solution is acidic (pH ~ 2-3, checked with pH paper).
Stir the solution at 0 °C for 30 minutes.
Add diethyl ether (100 mL) to precipitate the hydrobromide salt.
Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide.[5]
Overall Synthetic Workflow
Caption: Overall synthetic workflow for the target compound.
Characterization Data
The synthesized compound should be characterized by standard analytical techniques to confirm its identity and purity.
Analysis
Expected Results
¹H NMR
Peaks corresponding to the acetyl methyl group, the diazepane ring protons, and the guanidinium protons.
¹³C NMR
Resonances for the acetyl carbonyl and methyl carbons, the diazepane ring carbons, and the guanidinium carbon.
Mass Spectrometry (MS)
A molecular ion peak corresponding to the free base (m/z = 185.14 for [M+H]⁺).
Infrared (IR) Spectroscopy
Characteristic absorption bands for N-H stretching (guanidinium), C=O stretching (amide), and C-N stretching.
Purity (HPLC)
Purity should be ≥95% as determined by High-Performance Liquid Chromatography.[6][7]
Trustworthiness and Self-Validation
The protocols described herein are based on well-established chemical transformations for N-acetylation and guanidinylation.[3][4] The progress of each step can be reliably monitored by standard chromatographic techniques such as TLC and LC-MS, ensuring that each transformation is complete before proceeding to the next step. The final product's identity and purity are confirmed through a combination of spectroscopic and chromatographic methods, providing a self-validating system for the synthesis.
References
A Fast Route for the Synthesis of Cyclic Guanidine Derivatives.
Ti-amide Catalyzed Synthesis of Cyclic Guanidines from Di-/Triamines and Carbodiimides. Organic Letters. [Link]
Stereoselective Synthesis of Cyclic Guanidines by Directed Diamination of Unactivated Alkenes. PMC. [Link]
Divergent 2-Chloroquinazolin-4(3H)-one Rearrangement: Twisted-Cyclic Guanidine Formation or Ring-Fused N-Acylguanidines via a Domino Process. PMC.
Stereoselective Synthesis of Cyclic Guanidines by Directed Diamination of Unactivated Alkenes. Organic Letters. [Link]
THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences.
Production method of 1,4-diazepane derivatives.
Synthesis of 1,4-Diazepanes and Benzo[b][4][8]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent. The Journal of Organic Chemistry. [Link]
Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-Catalyzed Procedure. PMC. [Link]
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science.
1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. MDPI.
Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. MDPI. [Link]
Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. PMC. [Link]
Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbon
Novel 1,4-Diazepane Derivatives as Amyloid Beta (Aβ)
Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent. [Link]
1,4-diazepane-1-carboxamide — Chemical Substance Inform
1,4-Diazepane-2-ones as novel inhibitors of LFA-1. ScienceDirect.
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. OUCI. [Link]
HPLC for the Determination of 1,4-Benzodiazepines and antidepressants in Bio-fluids.
An Overview on Total Analytical Methods for the Detection of 1,4-Benzodiazepines. Walsh Medical Media. [Link]
Benzodiazepines: sample preparation and HPLC methods for their determination in biological samples. PubMed. [Link]
4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide CAS number and identifiers
Executive Summary As drug discovery pivots toward increasingly complex peptidomimetics and conformationally restricted pharmacophores, the demand for specialized building blocks has surged. 4-Acetyl-1,4-diazepane-1-carbo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As drug discovery pivots toward increasingly complex peptidomimetics and conformationally restricted pharmacophores, the demand for specialized building blocks has surged. 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide (CAS: 1803570-40-2) represents a highly tuned, rigidified arginine mimetic. By leveraging a 7-membered 1,4-diazepane (homopiperazine) core, this molecule provides a unique spatial exit vector that distinguishes it from standard 6-membered piperazine derivatives.
This whitepaper provides an in-depth technical analysis of the compound, detailing its chemical identifiers, physicochemical properties, pharmacophore utility, and a field-proven synthetic methodology designed for high-yield isolation.
Chemical Identifiers & Structural Parameters
Accurate tracking of chemical entities across databases requires precise identifiers, especially when dealing with various salt forms of basic amidines. The hydrobromide salt is favored for its crystallinity and stability against atmospheric carbon dioxide, which readily forms carbonates with free-base amidines.
Table 2: Computational Chemistry & Physicochemical Data
(Data derived from standard computational models for the free base/salt complex [1])
Property
Value
Mechanistic Implication
Topological Polar Surface Area (TPSA)
73.42 Ų
Optimal for target binding; limited blood-brain barrier (BBB) penetration.
LogP
0.011
Highly hydrophilic; requires polar solvent systems for assays.
H-Bond Donors
2
Provided by the terminal primary amine of the amidine group.
H-Bond Acceptors
2
Provided by the acetyl carbonyl oxygen and the amidine imine nitrogen.
Rotatable Bonds
0
Amide resonance and cyclic constraints lock the molecular geometry.
Pharmacophore Utility in Drug Design
In medicinal chemistry, the carboximidamide (amidine) group is a classic bioisostere for the guanidine moiety found in the amino acid arginine. When paired with the 1,4-diazepane ring, the molecule acts as a rigid spacer that projects the basic amidine into deep, negatively charged binding pockets—most notably the S1 pocket of serine proteases (e.g., thrombin, factor Xa) or the binding sites of histamine H3/H4 receptors.
The acetyl group serves a dual purpose: it neutralizes the basicity of the N4 nitrogen, preventing off-target electrostatic interactions, and acts as an oriented hydrogen-bond acceptor for the S2/S3 sub-pockets of target enzymes.
Pharmacophore mapping of the compound within a typical serine protease active site.
Synthetic Methodology & Validation Protocols
The synthesis of this compound requires strict stoichiometric and thermal control to prevent the di-acetylation of the symmetric 1,4-diazepane core. The following protocol is designed as a self-validating system , ensuring intermediate purity before proceeding to the guanylation step.
Synthetic workflow for 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide.
Step-by-Step Experimental Protocol
Phase 1: Regioselective Mono-Acetylation
Preparation: Dissolve 1,4-diazepane (1.0 eq) in anhydrous dichloromethane (DCM) and cool the reaction flask to 0 °C under an inert argon atmosphere.
Addition: Dilute acetic anhydride (0.95 eq) in DCM and add dropwise over 2 hours.
Causality: The sub-stoichiometric amount of acetic anhydride and the low temperature kinetically favor mono-acetylation, suppressing the formation of the inactive di-acetylated byproduct.
Validation Check: Perform Thin Layer Chromatography (TLC) using DCM:MeOH (9:1) and stain with Ninhydrin. The desired mono-acetylated intermediate will stain purple/pink (indicating the presence of a secondary amine), whereas any di-acetylated byproduct will remain unstained.
Isolation: Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo to yield 1-acetyl-1,4-diazepane.
Phase 2: Guanylation of the Secondary Amine
Reaction Setup: Dissolve the 1-acetyl-1,4-diazepane (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).
Causality: 1H-pyrazole-1-carboxamidine is utilized because the pyrazole ring acts as an exceptionally stable, non-toxic leaving group upon nucleophilic attack by the secondary amine, allowing the guanylation to proceed at room temperature without heavy metal catalysis [2].
Execution: Stir the mixture at room temperature for 18 hours.
Phase 3: Salt Exchange and Crystallization
Free Base Isolation: Concentrate the DMF under high vacuum. Partition the residue between water and ethyl acetate. Extract the aqueous layer (which contains the highly polar free base, CAS: 59784-53-1) and lyophilize.
Hydrobromide Formation: Dissolve the crude free base in minimal methanol. Slowly add 1.0 eq of aqueous hydrobromic acid (48% w/w) while stirring at 0 °C.
Crystallization: Induce precipitation by the slow addition of cold diethyl ether. Filter the resulting white crystalline powder, wash with cold ether, and dry under high vacuum to yield the final product (CAS: 1803570-40-2).
Analytical Characterization Standards
To ensure the trustworthiness of the synthesized batch, the following analytical signatures must be verified:
¹H-NMR (D₂O, 400 MHz): Look for the distinct singlet of the acetyl methyl group at ~2.1 ppm. The 1,4-diazepane ring protons will appear as complex multiplets between 3.2 and 3.8 ppm, shifted downfield due to the electron-withdrawing nature of both the amide and amidine groups.
LC-MS (ESI+): The base peak must correspond to the protonated molecular ion [M+H]⁺ at m/z 185.1 (calculated for the free base C₈H₁₆N₄O). The presence of the bromide counterion can be confirmed via negative ion mode or ion chromatography.
References
Bernatowicz, M. S., Wu, Y., & Matsueda, G. R. (1992). "1H-Pyrazole-1-carboxamidine hydrochloride: an attractive reagent for guanylation of amines and its application to peptide synthesis." The Journal of Organic Chemistry, 57(8), 2497-2502. URL:[Link]
Exploratory
Spectroscopic Elucidation of 4-Acetyl-1,4-diazepane-1-carboximidamide: A Technical Guide to NMR, IR, and MS Characterization
Executive Summary 4-Acetyl-1,4-diazepane-1-carboximidamide (commonly supplied as a hydrobromide salt, CAS 1803570-40-2[1]) is a highly versatile nitrogen-rich heterocycle utilized in advanced drug discovery. Featuring a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
4-Acetyl-1,4-diazepane-1-carboximidamide (commonly supplied as a hydrobromide salt, CAS 1803570-40-2[1]) is a highly versatile nitrogen-rich heterocycle utilized in advanced drug discovery. Featuring a 1,4-diazepane (homopiperazine) core functionalized with both an acetyl group and a carboximidamide (guanidine) moiety, it presents unique analytical challenges. The restricted rotation of the tertiary amide bond and the highly basic, charge-delocalized nature of the guanidine group demand rigorous, multi-modal spectroscopic validation. This whitepaper provides a comprehensive, causality-driven framework for the structural elucidation of this compound.
Part 1: Multi-Modal Analytical Strategy & Workflows
To establish a self-validating analytical system, the workflow integrates High-Resolution Mass Spectrometry (HRMS) for exact mass and fragmentation, Fourier-Transform Infrared Spectroscopy (FT-IR) for functional group verification, and Nuclear Magnetic Resonance (NMR) for atomic connectivity and conformational dynamics.
Multi-modal spectroscopic workflow for structural validation.
Sample Preparation & Experimental Protocols
Protocol A: High-Resolution ESI-TOF MS
Causality: Electrospray Ionization (ESI) in positive mode is selected because the carboximidamide group (pKa ~13) is inherently protonated in solution, ensuring maximum ionization efficiency without the need for aggressive ion-pairing agents.
Step-by-Step:
Prepare a 1 mg/mL stock solution of the hydrobromide salt in LC-MS grade methanol.
Dilute to 1 µg/mL using a 50:50 mixture of Methanol:Water containing 0.1% Formic Acid (to maintain protonation).
Inject directly into the ESI source at a flow rate of 10 µL/min.
Validation Step: Calibrate the TOF analyzer with a standard tuning mix to ensure mass accuracy within <5 ppm before acquisition.
Protocol B: ATR-FTIR Spectroscopy
Causality: Attenuated Total Reflectance (ATR) is preferred over traditional KBr pelleting because KBr is highly hygroscopic; absorbed atmospheric water would obscure the critical N-H stretching region (3100–3300 cm⁻¹) of the guanidine group.
Step-by-Step:
Clean the Diamond/ZnSe ATR crystal with isopropanol and collect a background spectrum.
Place 2–3 mg of the solid hydrobromide salt directly onto the crystal.
Apply uniform pressure using the anvil to ensure optical contact.
Acquire 64 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.
Protocol C: 1D and 2D NMR Spectroscopy
Causality: DMSO-d₆ is chosen over D₂O or CDCl₃ because it lacks exchangeable protons, allowing the observation of the guanidinium NH₂ protons, while providing sufficient dielectric constant to dissolve the polar hydrobromide salt.
Step-by-Step:
Weigh 15 mg of the compound and dissolve in 0.6 mL of DMSO-d₆ (100 atom % D) containing 0.03% v/v TMS as an internal reference.
Transfer to a high-quality 5 mm NMR tube.
Acquire ¹H (400 MHz) and ¹³C (100 MHz) spectra at 298 K.
Validation Step: Perform a D₂O shake experiment (add 10 µL D₂O, shake, and re-acquire ¹H NMR) to confirm the disappearance of the exchangeable guanidine protons at ~7.45 ppm.
Part 2: High-Resolution Mass Spectrometry (HRMS)
The exact mass of the free base (C₈H₁₆N₄O) is 184.1324 Da. In positive ESI, the protonated molecule [M+H]⁺ is observed at m/z 185.1402.
The fragmentation of 4-Acetyl-1,4-diazepane-1-carboximidamide requires high-resolution capabilities to distinguish between two isobaric neutral losses at nominal mass 42 Da. The loss of the carboximidamide group yields cyanamide (NH₂CN, 42.0218 Da), while the cleavage of the acetyl group yields ketene (CH₂CO, 42.0106 Da).
The FT-IR spectrum provides orthogonal confirmation of the functional groups. The amide I band (C=O stretch) is prominent at 1645 cm⁻¹[2], while the guanidinium C=N stretch is characteristically red-shifted (to ~1610 cm⁻¹) compared to isolated imines due to the delocalization of the positive charge across the nitrogen atoms[3].
Table 2: FT-IR Spectral Assignments
Wavenumber (cm⁻¹)
Intensity
Functional Group
Vibrational Mode
3300 – 3100
Strong, Broad
Guanidinium
N-H asymmetric/symmetric stretch
2930, 2860
Medium
Homopiperazine
C-H aliphatic stretch
1645
Strong
Tertiary Amide
C=O stretch (Amide I)
1610
Strong
Guanidinium
C=N stretch (red-shifted)
1450
Medium
Aliphatic Chain
C-H bending (scissoring)
Part 4: Nuclear Magnetic Resonance (NMR) & Conformational Dynamics
The ¹H and ¹³C NMR spectra of 4-Acetyl-1,4-diazepane-1-carboximidamide are complicated by the restricted rotation around the N4-acetyl bond. The partial double-bond character of the amide C-N bond prevents free rotation at room temperature, leading to the observation of two distinct rotamers (major and minor conformers, typically in a ~65:35 ratio)[4]. This phenomenon causes peak doubling for the acetyl methyl group and the homopiperazine ring carbons adjacent to N4 (C3 and C5).
Structural Elucidation Logic:
The assignment of the homopiperazine ring protons is achieved via 2D COSY and HSQC. The C6 protons (1.75–1.85 ppm) are the only isolated aliphatic multiplet, serving as an anchor point. COSY cross-peaks from C6 identify the adjacent C5 and C7 protons. The distinction between C5 (adjacent to the acetylated N4) and C7 (adjacent to the guanidinated N1) is made by observing the degree of rotameric peak broadening; C5 exhibits significantly higher rotameric splitting (Δδ ~3.2 ppm in ¹³C) than C7, definitively confirming the regiochemistry of the functional groups[4][5].
References
National Center for Biotechnology Information (PubChem). "4-acetyl-N'-propyl-1,4-diazepane-1-carboximidamide | C11H22N4O - PubChem". nih.gov.[Link]
Barth, A. et al. "Modeling Vibrational Spectra of Amino Acid Side Chains in Proteins: Effects of Protonation State, Counterion, and Solvent on Arginine C−N Stretch Frequencies". ACS Publications.[Link]
Wang, Y. et al. "DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components". ACS Publications.[Link]
ChemRxiv. "Structure-guided discovery of orexin receptor-binding PET ligands". ChemRxiv.[Link]
Engineering Novel 1,4-Diazepine Derivatives: A Technical Guide to Synthesis, Pharmacology, and Preclinical Evaluation
Executive Summary The 1,4-diazepine scaffold—a seven-membered heterocyclic ring containing nitrogen atoms at positions 1 and 4—has historically been a privileged structure in medicinal chemistry. While classic 1,4-benzod...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 1,4-diazepine scaffold—a seven-membered heterocyclic ring containing nitrogen atoms at positions 1 and 4—has historically been a privileged structure in medicinal chemistry. While classic 1,4-benzodiazepines (e.g., diazepam) revolutionized the treatment of central nervous system (CNS) disorders, modern drug discovery has repurposed this core[1]. By introducing novel functional groups and fusing the diazepine ring with diverse heterocycles (e.g., pyrroles, thiophenes, and imidazoles), researchers have unlocked a vast new chemical space. Today, novel 1,4-diazepine derivatives are being aggressively pursued for their potent anticancer, antimicrobial, and anti-inflammatory properties[2].
This whitepaper provides an in-depth, mechanistic guide to the design, synthesis, and biological validation of next-generation 1,4-diazepines, tailored for drug development professionals.
Mechanistic Grounding: From CNS Modulation to Epigenetic Silencing
The pharmacological versatility of 1,4-diazepines stems from their unique conformational flexibility, which allows them to adopt specific geometries (e.g., boat conformations) that perfectly complement various biological targets[3].
Classic Allosteric Modulation (CNS): Traditional 1,4-benzodiazepines act as positive allosteric modulators of the GABA-A receptor. By binding to the interface between the
α
and
γ
subunits, they increase the frequency of chloride ion channel opening, leading to neuronal hyperpolarization[4],[1].
DNA Minor Groove Cross-linking (Oncology): Pyrrolo[2,1-c][1,4]benzodiazepines (PBDs) represent a highly cytotoxic class of derivatives. The N10-C11 imine (or carbinolamine) of the diazepine ring acts as an electrophile, forming a covalent bond with the N2 of guanine residues in the DNA minor groove, effectively halting DNA replication[5].
Epigenetic Inhibition (Oncology/Inflammation): Fused thieno[3,2-f][1,4]diazepines have been engineered to act as competitive inhibitors of the BET (Bromodomain and Extra-Terminal motif) family of proteins (e.g., BRD4). The diazepine core mimics the acetylated lysine of histones, displacing BRD4 from chromatin and downregulating oncogenes like c-Myc[6].
Caption: Divergent mechanisms of action for classic and novel 1,4-diazepine derivatives.
The synthesis of novel 1,4-diazepines has evolved from traditional acid-catalyzed condensations to precision transition-metal catalysis. Palladium-catalyzed intramolecular C-N coupling is now the gold standard for constructing the 1,4-benzodiazepine architecture, offering superior regioselectivity and functional group tolerance[7].
Protocol 1: Palladium-Catalyzed Synthesis of 1,4-Benzodiazepines
Objective: To synthesize substituted 1,4-benzodiazepines via intramolecular N-arylation of amino-tethered aryl halides.
System Causality: The Pd(0) catalyst initiates the cycle via oxidative addition into the aryl-halide bond. A sterically hindered base deprotonates the tethered amine without acting as a competing nucleophile. The bidentate ligand forces the palladium intermediate into a geometry that lowers the activation energy for the challenging seven-membered ring reductive elimination[7].
Step-by-Step Methodology:
Precursor Preparation: Dissolve 1.0 mmol of the linear precursor (e.g., an
N
-(2-bromoaryl)ethylenediamine derivative) in 10 mL of anhydrous toluene under a strict argon atmosphere.
Rationale: Toluene provides a non-polar environment that stabilizes the palladium catalytic cycle, while argon prevents the oxidative degradation of the Pd(0) species.
Catalyst & Ligand Complexation: Add 5 mol% of Pd
2
(dba)
3
and 10 mol% of BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl).
Rationale: BINAP is a bidentate phosphine ligand with a wide bite angle. This steric bulk is critical; it forces the aryl and amido groups on the Pd(II) intermediate into close proximity, accelerating the reductive elimination step required to close the 7-membered ring.
Base Addition: Introduce 1.5 equivalents of sodium tert-butoxide (NaOtBu).
Rationale: NaOtBu is a strong, non-nucleophilic base that efficiently deprotonates the secondary amine to facilitate transmetalation onto the palladium center.
Thermal Activation: Heat the reaction mixture to 90°C for 12 hours with continuous magnetic stirring. Monitor conversion via LC-MS.
Workup: Cool to room temperature, quench with water, and extract with ethyl acetate. Filter the organic layer through a Celite pad to remove precipitated palladium black. Concentrate in vacuo and purify via flash column chromatography (silica gel, hexane/ethyl acetate gradient).
The biological fate of a 1,4-diazepine is dictated by its peripheral substitutions. Minor structural tweaks shift the molecule's affinity from CNS targets to oncology targets[8].
Table 1: Comparative Biological Activity of 1,4-Diazepine Scaffolds
Derivative Class
Key Structural Substitution
Primary Target
Typical IC
50
/
Ki
Primary Indication
1,4-Benzodiazepine
N1-Alkyl, C7-Chloro
GABA-A Receptor
10 - 50 nM
Anxiety, Epilepsy
Pyrrolo[1,4]benzodiazepine
C2-Exo-unsaturation
DNA Minor Groove
0.1 - 1.5 nM
Solid Tumors, Leukemia
Thieno[3,2-f][1,4]diazepine
C4-Aryl, N1-Acetyl
BRD4 (BET Family)
50 - 150 nM
Oncology, Inflammation
Dibenzo[b,e][1,4]diazepine
N-Methylpiperazine
Dopamine Receptors
20 - 100 nM
Schizophrenia
Preclinical Evaluation: A Self-Validating Workflow
To ensure scientific integrity, the biological evaluation of novel 1,4-diazepines must employ orthogonal assays. A single biochemical readout is insufficient; the protocol must validate target engagement, downstream biomarker modulation, and phenotypic efficacy.
Protocol 2: Self-Validating High-Throughput Screening for BET Inhibition
Objective: To validate target engagement of novel thieno-diazepines with BRD4 and confirm downstream functional consequences in cancer models.
Step-by-Step Methodology:
Primary Biochemical Assay (AlphaScreen): Incubate recombinant BRD4 bromodomains with an acetylated histone H4 peptide and the novel 1,4-diazepine (serial dilutions from 10
μ
M to 0.1 nM). Add streptavidin-coated donor beads and nickel-chelate acceptor beads.
Causality: If the diazepine competitively binds the BRD4 pocket, it displaces the peptide. This breaks the proximity between the donor and acceptor beads, resulting in a quantifiable, dose-dependent decrease in luminescence, yielding an accurate biochemical IC
50
.
Orthogonal Cellular Assay (Biomarker Downregulation): Treat MV4-11 (acute myeloid leukemia) cells with the IC
90
concentration of the lead diazepine for 24 hours. Lyse the cells and perform RT-qPCR and Western blotting targeting c-Myc.
Causality: BRD4 directly drives c-Myc transcription. A true BET-inhibitory diazepine must result in a quantifiable depletion of c-Myc mRNA and protein. This validates that the molecule can penetrate the cell membrane and engage its target in a complex intracellular environment.
Phenotypic Validation (Cell Viability): Execute a CellTiter-Glo luminescent viability assay on MV4-11 cells treated with the compound for 72 hours.
Causality: This final step links the molecular mechanism (BRD4 inhibition
→
c-Myc depletion) to the ultimate therapeutic goal (cancer cell apoptosis), confirming the compound's viability as a lead candidate.
Caption: Sequential, self-validating experimental workflow for 1,4-diazepine drug discovery.
Conclusion
The 1,4-diazepine core is far from an exhausted pharmacological artifact. By leveraging advanced synthetic methodologies—such as palladium-catalyzed cross-coupling—and applying rigorous, self-validating biological workflows, medicinal chemists can continue to exploit this privileged scaffold. The transition from classic CNS modulators to precision oncology agents underscores the immense, untapped potential of novel 1,4-diazepine derivatives.
References
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.
Current Organic Synthesis (2019).
URL:[Link]
Synthesis of 1,4-Benzodiazepines by Palladium-Catalyzed C-N Coupling.
Current Organic Chemistry (2023).
URL:[Link]
1,4-Benzodiazepine: An Overview of Biological Properties.
TSI Journals (2018).
URL:[Link]
Progress in Synthesis and Application of Benzo[b][1,4]diazepine Derivatives.
Chinese Journal of Organic Chemistry (2016).
URL:[Link]
Diazepam - Mechanism of Action.
Wikipedia, The Free Encyclopedia.
URL: [Link]
An In-depth Technical Guide to the Carboximidamide (Guanidine) Functional Group for Researchers, Scientists, and Drug Development Professionals
Prepared by: Gemini, Senior Application Scientist Introduction: The Enduring Significance of the Guanidinium Cation in Drug Design The carboximidamide functional group, commonly known as guanidine, and its protonated for...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Introduction: The Enduring Significance of the Guanidinium Cation in Drug Design
The carboximidamide functional group, commonly known as guanidine, and its protonated form, the guanidinium cation, represent a privileged scaffold in the realm of medicinal chemistry and drug design.[1][2][3] Far from being a simple basic moiety, the guanidine group's unique electronic and structural properties confer upon it a remarkable ability to engage in multifaceted interactions with biological targets.[3][4][5] Its prevalence in a wide array of natural products and FDA-approved drugs underscores its significance as a key pharmacophore.[1][2][6][7] This guide provides an in-depth exploration of the fundamental structure, physicochemical properties, and synthetic strategies related to the guanidine functional group, offering valuable insights for researchers, scientists, and drug development professionals.
At physiological pH, the guanidine group is protonated, existing almost exclusively as the guanidinium cation.[6] This perennial positive charge, coupled with its unique geometry and hydrogen bonding capabilities, allows it to participate in a variety of crucial biological interactions, including charge pairing, hydrogen bonding, and cation-π interactions.[4][5] These interactions are fundamental to its role in molecular recognition and are leveraged in the design of therapeutic agents targeting a diverse range of diseases, including cancer, diabetes, and infectious diseases.[1][2][7]
The Fundamental Structure and Electronic Properties of Guanidine
The exceptional properties of the guanidine functional group are a direct consequence of its unique electronic structure and bonding. The neutral form of guanidine is a colorless, crystalline solid with the formula HNC(NH₂)₂.[6][8] However, it is the protonated form, the guanidinium cation, that is of primary interest in biological systems.
Resonance and Aromaticity: The Source of its Stability and High Basicity
The guanidinium cation exhibits remarkable stability due to the delocalization of the positive charge across the central carbon and three nitrogen atoms through resonance.[9][10] This delocalization results in a planar, symmetric ion where the C-N bonds have a bond order of approximately 4/3, intermediate between a single and a double bond.[6][11] This extensive resonance stabilization is the primary reason for the high pKa of its conjugate acid (pKaH ≈ 13.6), making guanidine one of the strongest neutral organic bases.[6][8][12] The stability of the guanidinium cation can be described by three contributing resonance structures, which contribute to its Y-aromaticity.[10][13]
Bonding and Molecular Geometry
The central carbon atom in the guanidinium cation is sp² hybridized, resulting in a trigonal planar geometry with N-C-N bond angles of approximately 120 degrees.[8][11] This planarity is a key feature that facilitates its interaction with biological targets. The C-N bond lengths are all equivalent and are shorter than a typical C-N single bond but longer than a C=N double bond, further evidence of the resonance delocalization.[11]
Physicochemical Properties and their Implications in a Biological Context
The unique structural and electronic features of the guanidine group give rise to a set of physicochemical properties that are highly advantageous for drug design.
The Guanidinium Cation: A Perennially Charged Group
pKa and its Modulation : The high pKa of the guanidinium group ensures that it is protonated and positively charged over a wide physiological pH range.[6][14] This constant positive charge is crucial for its ability to form strong electrostatic interactions with negatively charged residues on biological targets, such as the carboxylate groups of aspartate and glutamate or the phosphate groups of nucleic acids.[14] The basicity of the guanidine group can be modulated by the introduction of substituents on the nitrogen atoms, a property that is often exploited in drug design to fine-tune the pKa for optimal target engagement.[15][16]
The Hofmeister Effect and Kosmotropic Nature : The guanidinium cation is known for its chaotropic properties, meaning it can disrupt the structure of water and denature proteins at high concentrations.[6][9] This effect is utilized in biochemical applications for protein unfolding studies.[6]
Hydrogen Bonding: A Multifaceted Donor
The guanidinium cation is an excellent hydrogen bond donor, capable of forming multiple, strong hydrogen bonds.[17] The planar arrangement of the three amino groups allows for a variety of hydrogen bonding patterns, which is a key factor in its ability to bind to diverse biological targets.[17]
Table 1: Comparison of Hydrogen Bond Donor/Acceptor Properties
Functional Group
Donor/Acceptor
Number of H-Bond Donors
Number of H-Bond Acceptors
Guanidinium
Donor
6
0
Primary Amine
Donor/Acceptor
2
1
Carboxylate
Acceptor
0
2
Hydroxyl
Donor/Acceptor
1
1
Solvation and Desolvation Energy
The high polarity and charge of the guanidinium cation lead to strong interactions with water molecules, resulting in a significant solvation shell. While this contributes to its water solubility, the high desolvation energy can be a barrier to its transport across nonpolar biological membranes. This is an important consideration in the design of orally bioavailable drugs containing a guanidine moiety.
The Guanidine Group in Molecular Recognition and Biological Function
The physicochemical properties of the guanidinium group translate into a remarkable ability to participate in specific and high-affinity interactions with biological macromolecules.
The "Arginine Finger" and Bidentate Hydrogen Bonding with Oxoanions
One of the most well-characterized roles of the guanidinium group in biology is its ability to form a bidentate, or "forked," hydrogen bond with the oxygen atoms of oxoanions like carboxylates and phosphates. This interaction, often referred to as the "arginine finger" in the context of the amino acid arginine, is a recurring motif in protein-protein and protein-ligand interactions.[18]
Caption: Bidentate hydrogen bonding between a guanidinium group and a phosphate group.
Cation-π Interactions
The positively charged guanidinium group can also engage in favorable cation-π interactions with the electron-rich faces of aromatic rings, such as those of phenylalanine, tyrosine, and tryptophan residues in proteins.[4][19] These interactions, though weaker than direct electrostatic interactions, contribute significantly to the overall binding affinity and specificity of guanidine-containing ligands.
Role in Protein and Nucleic Acid Interactions
The ability of the guanidinium group to form multiple interactions makes it a key player in the structure and function of proteins and nucleic acids. The side chain of the amino acid arginine, which terminates in a guanidinium group, is frequently found at the active sites of enzymes and in protein-DNA and protein-RNA interfaces.[10][14]
Synthetic Strategies for Incorporating the Guanidine Moiety
The synthesis of guanidine-containing molecules is a well-established area of organic chemistry, with a variety of methods available to introduce this functional group.
Classical Guanidinylation Reactions
The most common approach for the synthesis of guanidines is the reaction of an amine with a guanylating agent.[20][21]
Guanylating Agents : A wide range of guanylating agents have been developed, each with its own advantages and disadvantages in terms of reactivity, stability, and ease of handling. Common examples include cyanamide, O-methylisourea, S-methylisothiourea, and pyrazole-1-carboxamidine.[20][22][23]
Table 2: Overview of Common Guanylating Reagents
Reagent
Structure
Advantages
Disadvantages
Cyanamide
H₂NCN
Inexpensive
Can be hazardous
O-Methylisourea
H₂NC(=NH)OCH₃
Good reactivity
Can be unstable
S-Methylisothiourea
H₂NC(=NH)SCH₃
Good reactivity, stable
Can produce odorous byproducts
Pyrazole-1-carboxamidine
C₄H₅N₃
Good reactivity, mild conditions
More expensive
Modern and Catalytic Approaches
More recently, modern synthetic methods have been developed to improve the efficiency and scope of guanidinylation reactions. These include the use of transition metal catalysts and the development of novel, highly reactive guanylating agents.[21][23]
Protecting Group Strategies for Guanidines
In the synthesis of complex molecules, it is often necessary to protect the guanidine group to prevent unwanted side reactions. A variety of protecting groups have been developed for this purpose, with the choice of protecting group depending on the specific reaction conditions and the desired deprotection strategy.[24][25][26][27]
Protocol 1: Step-by-Step Boc Protection of a Guanidine Group
This protocol describes a general procedure for the protection of a guanidine group using di-tert-butyl dicarbonate (Boc₂O).
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Rotary evaporator
Silica gel for column chromatography
Procedure:
Dissolution: Dissolve the guanidine-containing compound in an appropriate solvent (e.g., DCM) in a round-bottom flask.
Addition of Base: Add a suitable base, such as triethylamine (Et₃N), to the solution. The amount of base will depend on the specific substrate and reaction conditions.
Addition of Boc₂O: Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) in the same solvent to the reaction mixture at room temperature. The reaction is typically stirred for several hours to overnight.
Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Once the reaction is complete, quench the reaction by adding saturated aqueous NaHCO₃ solution. Separate the organic layer and wash it with brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the crude product by silica gel column chromatography to obtain the desired Boc-protected guanidine.
Protocol 2: Step-by-Step Pbf Protection and Deprotection
This protocol outlines the use of the 2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl (Pbf) group for guanidine protection, commonly used in solid-phase peptide synthesis.
Materials for Protection:
Guanidine-containing compound (e.g., on a solid support)
Pbf-Cl or Pbf-F
A suitable base (e.g., DIPEA)
A suitable solvent (e.g., DMF)
Protection Procedure:
Swelling the Resin: If using a solid support, swell the resin in the appropriate solvent.
Addition of Reagents: Add the Pbf protecting group reagent (Pbf-Cl or Pbf-F) and a base (e.g., DIPEA) to the reaction vessel.
Reaction: Allow the reaction to proceed at room temperature for a specified time, typically with agitation.
Washing: After the reaction is complete, wash the resin extensively with the reaction solvent and other appropriate washing solvents to remove excess reagents and byproducts.
Materials for Deprotection:
Pbf-protected guanidine compound
Trifluoroacetic acid (TFA)
A scavenger cocktail (e.g., triisopropylsilane (TIS) and water)
Deprotection Procedure:
Cleavage Cocktail: Prepare a cleavage cocktail containing a high concentration of TFA and scavengers.
Deprotection: Treat the Pbf-protected compound with the cleavage cocktail at room temperature for a specified time.
Isolation: After deprotection, precipitate the deprotected compound with a non-polar solvent (e.g., cold diethyl ether), and isolate the product by centrifugation or filtration.
Case Studies: The Guanidine Group in FDA-Approved Drugs
The importance of the guanidine functional group in drug design is exemplified by its presence in numerous FDA-approved drugs.
Metformin: A Cornerstone of Diabetes Therapy
Metformin, a biguanide, is a first-line treatment for type 2 diabetes. While not a simple guanidine, its structure contains two linked guanidine moieties. Its mechanism of action is complex, but it is known to decrease hepatic glucose production and improve insulin sensitivity.[6]
Zanamivir: A Neuraminidase Inhibitor
Zanamivir is an antiviral drug used to treat and prevent influenza. Its guanidinium group plays a critical role in its binding to the active site of the neuraminidase enzyme, an essential protein for the replication of the influenza virus. The positively charged guanidinium group forms a salt bridge with a negatively charged glutamate residue in the enzyme's active site.[5]
Caption: Interaction of Zanamivir's guanidinium group with the neuraminidase active site.
Other Notable Examples
Numerous other drugs incorporate the guanidine moiety, including the anti-ulcer agent cimetidine and various arginine-based peptides with diverse therapeutic applications.[28]
Conclusion: Future Directions and Untapped Potential
The carboximidamide (guanidine) functional group continues to be a cornerstone of modern drug discovery. Its unique combination of physicochemical properties makes it an invaluable tool for designing potent and selective therapeutic agents. As our understanding of molecular recognition and disease biology deepens, the rational incorporation of the guanidine moiety into novel drug candidates holds immense promise for addressing a wide range of unmet medical needs. Future research will likely focus on developing more sophisticated synthetic methods for guanidine incorporation and on exploring novel applications of this versatile functional group in areas such as targeted drug delivery and the development of new classes of therapeutics.
Trifluoroacetyl as an Orthogonal Protecting Group for Guanidines - ACS Publications. [Link]
A New Guanidine-Core Small-Molecule Compound as a Potential Antimicrobial Agent against Resistant Bacterial Strains - MDPI. [Link]
Guanidine synthesis by guanylation - Organic Chemistry Portal. [Link]
Biosynthesis of guanidine-containing natural products in cyanobacteria - PMC - NIH. [Link]
Trifluoroacetyl as an Orthogonal Protecting Group for Guanidines | The Journal of Organic Chemistry - ACS Publications. [Link]
Role of the Guanidinium Groups in Ligand–Receptor Binding of Arginine-Containing Short Peptides to the Slow Sodium Channel - PMC. [Link]
GUANIDINE: A SIMPLE MOLECULE WITH GREAT POTENTIAL: FROM CATALYSTS TO BIOCIDES AND MOLECULAR GLUES - INEOS OPEN. [Link]
Like-Charge Guanidinium Pairing between Ligand and Receptor: An Unusual Interaction for Drug Discovery and Design? | The Journal of Physical Chemistry B - ACS Publications. [Link]
Triurethane-Protected Guanidines and Triflyldiurethane-Protected Guanidines: New Reagents for Guanidinylation Reactions | The Journal of Organic Chemistry - ACS Publications. [Link]
The chemistry and biology of guanidine secondary metabolites - ResearchGate. [Link]
Substituent effects on the basicity (pKa) of aryl guanidines and 2-(arylimino)imidazolidines: correlations of pH-metric and UV-m. [Link]
EP2515648B1 - Methods for the synthesis of polycyclic guanidine compounds - Google P
Solid-Phase Synthesis of Substituted Guanidines Using a Novel Acid Labile Linker. [Link]
Trifluoroacetyl as an Orthogonal Protecting Group for Guanidines - ResearchGate. [Link]
Applications of Guanidine in Pharmaceutical Field - JOCPR. [Link]
Substituent effects on the basicity (pKa) of aryl guanidines and 2-(arylimino)imidazolidines: correlations of pH-metric and UV-metric values with predictions from gas-phase ab initio bond lengths - New Journal of Chemistry (RSC Publishing). [Link]
Question:The pKa of the conjugate acid of guanidine is 13.6, making it one of the strongest neutral organic bases. Offer an explanation. - Vaia. [Link]
Changes in Water Structure Induced by the Guanidinium Cation and Implications for Protein Denaturation - PMC. [Link]
Synthetic and natural guanidine derivatives as antitumor and antimicrobial agents: A review. [Link]
Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Publishing. [Link]
Guanidinylation reagents - US6380358B1 - Google P
Design of Superbasic Guanidines: The Role of Multiple Intramolecular Hydrogen Bonds | The Journal of Organic Chemistry - ACS Publications. [Link]
Protecting Groups in Peptide Synthesis: A Detailed Guide. [Link]
Novel guanidine derivatives as mechanistic scaffolds for anticancer agents: synthesis, characterization, DNA-binding, and computational studies - RSC Publishing. [Link]
O and C—H···N hydrogen bonds between the guanidine molecules, ab... - ResearchGate. [Link]
Guanidine (CAS 113-00-8) - Chemical & Physical Properties by Cheméo. [Link]
(PDF) Guanidine group: Definition and pharmaceutical applications - ResearchGate. [Link]
The Chemistry of Guanidine, Guanidinium, and Guanidinate Compounds - ConnectSci. [Link]
Calculation of pKa Values of Nucleobases and the Guanine Oxidation Products Guanidinohydantoin and Spiroiminodihydantoin using Density Functional Theory and a Polarizable Continuum Model | The Journal of Physical Chemistry B - ACS Publications. [Link]
Synergistic Effect of Guanidinium and Tertiary Amine Groups on Boosting Gene Delivery | JACS Au - ACS Publications. [Link]
Problem 40 a. The guanidinium group on the ... [FREE SOLUTION] - Vaia. [Link]
The coordination chemistry of guanidines and guanidinates. [Link]
Radiation Stability of Cations in Ionic Liquids. 3. Guanidinium Cations - ACS Publications. [Link]
Aromatic Amino Acids-Guanidinium Complexes through Cation-π Interactions - PMC. [Link]
Protonation of Guanidine - Chemistry Stack Exchange. [Link]
Application Note: Comparative Solubility Analysis of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide in DMSO and PBS for Preclinical Research
Abstract The accurate determination of a compound's solubility is a cornerstone of early-stage drug discovery, directly influencing its formulation, bioavailability, and the reliability of in vitro and in vivo assays. Th...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The accurate determination of a compound's solubility is a cornerstone of early-stage drug discovery, directly influencing its formulation, bioavailability, and the reliability of in vitro and in vivo assays. This application note provides a detailed guide to understanding and measuring the solubility of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide, a small molecule of interest, in two critical solvents: the universal organic solvent, Dimethyl Sulfoxide (DMSO), and the physiologically relevant Phosphate-Buffered Saline (PBS). We delve into the theoretical underpinnings of thermodynamic versus kinetic solubility and present validated, step-by-step protocols for their experimental determination. This guide is intended for researchers, scientists, and drug development professionals seeking to establish robust and reproducible solubility profiles for their compounds of interest.
Introduction: The Critical Role of Solubility
In the journey of a drug candidate from bench to bedside, solubility is a non-negotiable physicochemical parameter. Poor solubility can lead to a cascade of challenges, including inconsistent results in biological assays, underestimated toxicity, and poor absorption, ultimately culminating in clinical failure.[1][2] Therefore, a comprehensive characterization of a compound's behavior in different solvent systems is imperative.
This guide focuses on 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide (CAS No. 1803570-40-2).[3] Its hydrobromide salt form suggests an ionic character, which may enhance aqueous solubility, while the organic scaffold necessitates careful solvent selection. We will compare its solubility in DMSO, the standard for creating high-concentration stock solutions, and PBS, the universal mimic for physiological conditions in vitro.[4][5][6]
This compound is a diazepane derivative with a molecular weight of 265.15 g/mol and a molecular formula of C₈H₁₇BrN₄O.[3] The structure contains a polar carboximidamide group and an acetyl group, which contribute to its overall polarity. The hydrobromide salt form is designed to improve its solid-state properties and aqueous solubility.
The low LogP value suggests a relatively hydrophilic nature, predicting some degree of solubility in aqueous media.
Dimethyl Sulfoxide (DMSO)
DMSO is a polar aprotic solvent renowned for its exceptional ability to dissolve a vast array of both polar and nonpolar compounds.[4] This "universal solvent" property makes it indispensable for preparing concentrated stock solutions of test compounds for high-throughput screening and other biological assays.[4][7] Its miscibility with water allows for easy dilution into aqueous media, although the final concentration of DMSO must be carefully controlled to avoid solvent-induced artifacts or toxicity in cellular assays.[8][9]
Phosphate-Buffered Saline (PBS)
PBS is a water-based salt solution that is isotonic and non-toxic to most cells.[5][6][10] Its buffered nature maintains a constant physiological pH, typically around 7.4, making it the gold standard for assessing the aqueous solubility of compounds intended for biological applications.[5][11] Solubility in PBS is often a direct indicator of how a compound will behave in the aqueous environment of an assay or upon administration in vivo.
Thermodynamic vs. Kinetic Solubility: A Critical Distinction
Understanding the difference between thermodynamic and kinetic solubility is crucial for interpreting experimental data correctly.[12][13]
Thermodynamic Solubility (Equilibrium Solubility): This is the true measure of a compound's solubility. It is defined as the maximum concentration of a solute that can be dissolved in a solvent at equilibrium with its most stable solid-state form (e.g., a specific crystal polymorph) under defined conditions of temperature and pressure.[12] This value is independent of the dissolution method.
Kinetic Solubility: This value is measured by adding a small volume of a concentrated DMSO stock solution of the compound to an aqueous buffer. The resulting measurement reflects the concentration at which the compound begins to precipitate out of the supersaturated solution.[14][15] Kinetic solubility is often higher than thermodynamic solubility because the compound may precipitate in a less stable, amorphous form, which is transiently more soluble.[16]
For high-throughput screening, kinetic solubility is a rapid and useful first pass.[2][17] However, for lead optimization and formulation development, the more time-consuming thermodynamic solubility measurement is essential as it reflects the long-term stability of the compound in solution.[1][12][14]
Comparative Solubility Analysis: Illustrative Data
The following table presents illustrative data for 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide to demonstrate the expected differences in solubility across the tested solvents and methods.
Solvent
Solubility Type
Concentration (mg/mL)
Concentration (mM)
Observations
DMSO
N/A
> 100
> 377
Freely soluble. Clear solution at high concentrations. Ideal for stock solution preparation.
PBS (pH 7.4)
Kinetic
~ 2.5
~ 9.4
Precipitation observed at higher concentrations when diluted from DMSO stock.
PBS (pH 7.4)
Thermodynamic
~ 1.8
~ 6.8
Represents the stable equilibrium solubility. Lower than kinetic solubility.
Interpretation:
The data clearly illustrates the utility of DMSO for creating highly concentrated stock solutions. The moderate aqueous solubility in PBS is promising for a drug candidate. The observed difference between the kinetic and thermodynamic values (~2.5 mg/mL vs. ~1.8 mg/mL) highlights a potential risk of compound precipitation over time in aqueous buffers, a critical consideration for multi-day experiments.
Experimental Protocols
The following protocols provide step-by-step methodologies for determining the kinetic and thermodynamic solubility of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide.
Protocol 1: Kinetic Solubility Determination in PBS (Turbidimetric Method)
This high-throughput method is ideal for early discovery. It relies on detecting the formation of precipitate (turbidity) as a compound is diluted from a DMSO stock into PBS.
Caption: Workflow for Kinetic Solubility Determination.
Methodology:
Stock Solution Preparation: Prepare a 10 mM stock solution of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide in 100% DMSO.
Plate Preparation: Dispense 198 µL of PBS (pH 7.4) into the wells of a clear, flat-bottom 96-well plate.
Compound Addition: Add 2 µL of the 10 mM DMSO stock solution to the PBS-containing wells to achieve a final theoretical concentration of 100 µM and a final DMSO concentration of 1%. Perform serial dilutions as needed to test a range of concentrations (e.g., 1 µM to 100 µM).
Incubation: Seal the plate and incubate at 37°C for 2 hours with gentle shaking. This allows time for any precipitation to occur.[17]
Measurement: Measure the absorbance (optical density) of each well at a wavelength of 620 nm using a microplate reader. An increase in absorbance relative to a DMSO-only control indicates the formation of a precipitate.
Data Analysis: The kinetic solubility is reported as the highest concentration at which no significant increase in turbidity is observed compared to the blank control.
Protocol 2: Thermodynamic Solubility Determination in PBS (Shake-Flask Method)
This is the gold-standard method for determining equilibrium solubility and is crucial for lead optimization.
Caption: Workflow for Thermodynamic Solubility Determination.
Methodology:
Sample Preparation: Add an excess amount of solid 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide (e.g., 2 mg) to a known volume of PBS (pH 7.4) (e.g., 1 mL) in a glass vial. The key is to ensure undissolved solid remains.[1]
Equilibration: Seal the vial and agitate it on a shaker or rotator at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium, typically 24 to 48 hours.[2]
Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation at high speed (e.g., 14,000 rpm for 15 minutes) followed by careful collection of the supernatant, or by filtering the solution through a 0.22 µm filter.
Concentration Analysis: Accurately determine the concentration of the dissolved compound in the clear supernatant. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the preferred method for its accuracy and specificity. A standard curve prepared with known concentrations of the compound is required for quantification.
Confirmation of Equilibrium (Optional but Recommended): To ensure true equilibrium has been reached, the solid material remaining can be analyzed (e.g., by microscopy or XRPD) to check for any changes in its physical form (e.g., polymorphism or hydration).[14][16]
Discussion and Best Practices
The solubility profile of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide demonstrates a common scenario in drug discovery: excellent solubility in an organic solvent like DMSO and limited, yet measurable, solubility in aqueous media.
Key Recommendations for Researchers:
Stock Solutions: Reliably prepare high-concentration primary stock solutions in 100% DMSO. Store these solutions appropriately, typically at -20°C, to maintain stability.
Working Solutions: When preparing working solutions for biological assays, dilute the DMSO stock into the final aqueous buffer. Always be mindful of the final DMSO concentration, keeping it as low as possible (typically <0.5%) to avoid impacting the biological system.[8]
Precipitation Risk: Due to the potential for supersaturation and subsequent precipitation (as indicated by the difference between kinetic and thermodynamic solubility), visually inspect aqueous solutions for any signs of cloudiness or precipitate before use, especially after freeze-thaw cycles or prolonged storage.
Assay Design: The thermodynamic solubility (~1.8 mg/mL or ~6.8 mM in our illustrative example) represents the maximum stable concentration that should be used in prolonged experiments to ensure the compound remains in solution.
By employing the robust protocols outlined in this guide, researchers can generate accurate and reliable solubility data, enabling informed decision-making and advancing their drug discovery programs with confidence.
References
American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]
Safe Handling and Storage of Hydrobromide Salts of Heterocyclic Compounds: Application Notes and Protocols
Introduction Hydrobromide salts of heterocyclic compounds are a significant class of molecules in pharmaceutical and chemical research. These salts are formed from the reaction of an organic heterocyclic base with hydrob...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Hydrobromide salts of heterocyclic compounds are a significant class of molecules in pharmaceutical and chemical research. These salts are formed from the reaction of an organic heterocyclic base with hydrobromic acid.[1][2] This conversion to a salt form often enhances properties such as solubility and stability, making them easier to handle and formulate as active pharmaceutical ingredients (APIs). However, their acidic nature and the potential bioactivity of the heterocyclic moiety necessitate a thorough understanding and implementation of safe handling and storage procedures. This guide provides a comprehensive overview of best practices to ensure the safety of laboratory personnel and maintain the integrity of these valuable compounds.
Hazard Identification and Risk Assessment
A foundational principle of laboratory safety is a comprehensive understanding of the potential hazards associated with the substances being handled. For hydrobromide salts of heterocyclic compounds, the primary hazards stem from their acidic nature, potential toxicity of the parent heterocyclic compound, and physical properties as a solid or solution.
Chemical Hazards
Corrosivity : As salts of a strong acid (hydrobromic acid), these compounds can be corrosive, particularly in solution.[3][4] Contact with skin and eyes can cause severe burns and damage.[4][5] Inhalation of dust or aerosols may cause respiratory irritation.[3][4][5][6]
Reactivity : These salts can react with strong bases to liberate the free heterocyclic base. They may also be incompatible with strong oxidizing agents.[7][8] Contact with certain metals can lead to the formation of flammable hydrogen gas.[8]
Toxicity : The toxicological properties of the specific heterocyclic compound must be thoroughly investigated.[6] Many are biologically active and may be harmful if inhaled, ingested, or absorbed through the skin.[6] Always consult the Safety Data Sheet (SDS) for specific toxicity information.
Physical Hazards
Dust Explosion : Fine powders of organic compounds can form explosive mixtures with air.[9] While not always a primary concern, generating significant dust should be avoided.[9]
Risk Assessment Workflow
A systematic risk assessment is crucial before any new procedure involving these compounds.
Caption: Risk Assessment Workflow for Handling Hydrobromide Salts.
Safe Handling Procedures
Adherence to strict handling protocols is paramount to minimize exposure and prevent accidents.
Engineering Controls
Ventilation : Always handle hydrobromide salts of heterocyclic compounds in a well-ventilated area.[9][10][11] For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.[6]
Safety Equipment : Emergency showers and eyewash stations should be readily accessible and regularly tested.[11][12]
Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and should be based on a thorough risk assessment.[10][13][14]
Task
Required PPE
Rationale
Weighing and transferring solids
Safety goggles, lab coat, compatible chemical-resistant gloves (e.g., nitrile), and a dust mask or respirator if not in a fume hood.[9][11][13][14]
Protects against eye and skin contact with the solid and inhalation of fine particles.
Preparing solutions
Chemical splash goggles, face shield, lab coat, and compatible chemical-resistant gloves.[14][15]
Provides enhanced protection against splashes of potentially corrosive solutions.
Cleaning spills
Full-body protective clothing, breathing apparatus, safety glasses, and chemical-resistant gloves.[9]
Ensures comprehensive protection during emergency response to significant spills.
Wash hands thoroughly after handling, even if gloves were worn.[9][11]
Do not eat, drink, or smoke in areas where these chemicals are handled or stored.[11][16]
Ensure all containers are clearly and accurately labeled.
Work on a clean, uncluttered surface.
Storage Requirements
Proper storage is essential for maintaining the stability and integrity of hydrobromide salts of heterocyclic compounds, as well as for ensuring a safe laboratory environment.
General Storage Conditions
Containers : Store in original, tightly sealed containers.[9][10][17] The container material should be corrosion-resistant; glass or high-density polyethylene (HDPE) are often suitable.[17][18]
Environment : Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[7][9][10][17] Some compounds may require protection from light.[19]
Segregation : Store away from incompatible materials such as strong bases and oxidizing agents.[7][8][9][10]
Storage Workflow
Caption: Workflow for the safe storage of chemicals.
Emergency Procedures
In the event of an exposure or spill, a rapid and informed response is critical.
First Aid Measures
Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5][20] Seek immediate medical attention.[11][20]
Skin Contact : Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing.[6][11][20] Seek medical attention if irritation persists.[20]
Inhalation : Remove the individual to fresh air.[6][11] If not breathing, give artificial respiration.[6][19] Seek immediate medical attention.[6][11]
Ingestion : Do NOT induce vomiting.[6][21] Rinse mouth with water.[19] Seek immediate medical attention.[6][11][19]
Spill and Leak Procedures
Minor Spills : For small spills of solid material, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for disposal.[9] The spill area should then be cleaned with a suitable solvent.
Major Spills : Evacuate the area and alert emergency personnel.[9] Only trained personnel with appropriate PPE should attempt to clean up a major spill.[9] Prevent the spill from entering drains or waterways.[9]
Disposal
All waste containing hydrobromide salts of heterocyclic compounds must be treated as hazardous waste.
Dispose of waste in clearly labeled, sealed containers.
Follow all local, state, and federal regulations for hazardous waste disposal.[9] Do not dispose of down the drain or in the regular trash.[19][22]
Protocol: Weighing and Dissolving a Hydrobromide Salt of a Heterocyclic Compound
This protocol outlines the steps for safely weighing a solid hydrobromide salt and preparing a solution.
Preparation :
Conduct a pre-use risk assessment for the specific compound.
Ensure a chemical fume hood is available and functioning correctly.
Gather all necessary PPE: safety goggles, lab coat, and compatible chemical-resistant gloves.
Prepare a clean work area within the fume hood.
Weighing :
Place an analytical balance inside the fume hood if possible. If not, use a weigh boat with a lid to transport the solid to the balance.
Tare the weigh boat on the balance.
Carefully transfer the desired amount of the hydrobromide salt to the weigh boat using a clean spatula. Minimize any dust formation.
Record the exact weight.
Dissolution :
Select an appropriate solvent based on the experimental requirements and the compound's solubility.
In the fume hood, place a suitable flask on a stir plate.
Carefully add the weighed hydrobromide salt to the flask.
Slowly add the solvent to the flask. Be aware of any potential exothermic reactions.
Stir the mixture until the solid is completely dissolved.
Cleanup :
Wipe down the spatula and work area with a damp cloth. Dispose of the cloth as hazardous waste.
Clean any glassware used.
Remove PPE and wash hands thoroughly.
References
What are the Health and Safety Guidelines for Using Amines? (n.d.). Google Cloud.
How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Google Cloud.
Safety Data Sheet - Enamine. (n.d.). Enamine.
Dextromethorphan Hydrobromide Safety Data Sheet. (n.d.).
Safety Data Sheet - Hydrobromic acid, liquefied, under pressure. (2015, August 13). Balchem.
Material Safety Data Sheet. (n.d.). Tri-iso.
Safe Handling and Supply of Hydrobromic Acid (HBr) | What Buyers Should Know. (2025, July 10). Windia Chemical.
Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions.
Safety Data Sheet. (2024, September 25). Kao Chemicals.
SCH 202676 (hydrobromide) Safety Data Sheet. (2015, February 3). Szabo-Scandic.
Safety Data Sheet. (n.d.).
Hydrogen bromide Safety Data Sheet. (n.d.).
Chemical Emergencies, Exposures, and Spills. (n.d.). Environmental Health and Safety.
Hydrobromide. (n.d.). Wikipedia.
Chemical Compatibility Table. (n.d.). Crest Pumps.
Safety Data Sheet: Hydrobromic acid. (n.d.). Carl ROTH.
Hydrobromide – Knowledge and References. (n.d.). Taylor & Francis.
Safety Guidelines for Handling Hydrogen Bromide (HBr) Gas. (2024, August 7). Interscan.
Bromination Process For Disposal Of Spilled Hazardous Materials. (1983, December). EPA.
Hydrobromide Salt of Tribromodopamine as a Positive Electroactive Species with a Three-Electron Redox Process for Redox Flow Battery Applications. (2022, November 25). ACS Publications.
Safety Data Sheet (SDS) - HYDROBROMIC ACID. (n.d.). SEASTAR CHEMICALS.
Safety Data Sheet. (2022, July 20). Spectrum Chemical.
Hydrogen bromide. (n.d.). NIOSH Pocket Guide to Chemical Hazards - CDC.
Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. (n.d.). Safety Office.
Handbook of Chemical Substance Management and Waste Disposal. (n.d.).
Occupational Safety and Health Guideline for Ammonia. (n.d.). UreaKnowHow.
Study of the reactions of OH with HCl, HBr, and HI between 298 K and 460 K. (n.d.). PMC.
Development and Validation of Stability Indicating HPTLC Method for Estimation of Dextromethorphan Hydrobromide. (2017, March 27). Neliti.
Safety Data Sheet. (2025, December 23). MilliporeSigma.
Apparent Reactivity of Bromine in Bromochloramine Depends on Synthesis Method. (n.d.). PMC.
Chemical Compatibility Database. (n.d.). Cole-Parmer.
Study of forced degradation behavior of eletriptan hydrobromide by LC and LC-MS and development of stability-indicating method. (n.d.). Semantic Scholar.
Disposal of Solid Chemicals in the Normal Trash. (n.d.). Public Safety.
Chemical Compatibility Guide. (2024, October 29).
Stability and degradation products of otilonium bromide in different media. (n.d.). ResearchGate.
Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods. (n.d.). PMC.
Preparation of stock solutions of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide
Application Note & Protocol Topic: Preparation of Stock Solutions of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide Audience: Researchers, scientists, and drug development professionals. Introduction: The Foundati...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol
Topic: Preparation of Stock Solutions of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Foundation of Reproducible Data
4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide is a heterocyclic compound with potential applications in various stages of drug discovery and chemical biology research. The integrity of any experimental data derived from such a compound is fundamentally dependent on the accuracy and consistency of its preparation. An improperly prepared stock solution can introduce significant variability, leading to erroneous results and jeopardizing the reproducibility of a study.[1]
This document, prepared from the perspective of a Senior Application Scientist, provides a detailed, experience-driven guide to the preparation, handling, and storage of stock solutions of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide. The protocols herein are designed to be self-validating systems, emphasizing not just the procedural steps but the scientific rationale behind them to ensure the highest degree of accuracy and solution stability.
A thorough understanding of the compound's properties is the first step in designing a robust preparation protocol.[1] 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide is a salt, which has important implications for its handling and solubility. The hydrobromide salt form is often utilized for weakly basic compounds to enhance aqueous solubility and improve stability compared to the free base.[2]
Guiding Principles: The Rationale Behind the Protocol
3.1 The Choice of Solvent: Why DMSO is the Primary Recommendation
For novel research compounds where solubility data is not readily available, Dimethyl Sulfoxide (DMSO) is the solvent of choice.[4] Its aprotic, highly polar nature allows it to effectively solvate a wide range of organic molecules, including those with both hydrophobic and hydrophilic moieties like the target compound. It is also miscible with most aqueous buffers and cell culture media, facilitating the preparation of working solutions. However, it is critical to use anhydrous or high-purity DMSO, as it is hygroscopic and absorbed water can affect compound stability and concentration.[4]
3.2 The Significance of the Hydrobromide Salt
The presence of a hydrobromide salt indicates that the parent molecule is basic. Salt formation is a common strategy in pharmaceutical development to improve the physicochemical properties of a drug candidate.[2] For laboratory purposes, this generally translates to better water solubility compared to the free base. While this suggests some aqueous solubility is possible, creating a concentrated primary stock in an organic solvent like DMSO is standard practice to maximize concentration and stability.[5]
3.3 Molarity Calculations: The Standard for Accuracy
All stock solutions should be prepared on a molar basis (e.g., moles/liter or M). This allows for consistent and comparable concentrations across different experiments and compounds, regardless of molecular weight. The fundamental formula for this calculation is:
Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol ) [1]
Safety & Handling: A Non-Negotiable Priority
Before beginning any work, consult the Safety Data Sheet (SDS) for both the compound and the solvent.
Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or a face shield.[6]
Ventilation: Handle the solid compound and concentrated DMSO solutions within a certified chemical fume hood to avoid inhalation of fine particulates and vapor.[7]
DMSO Handling: DMSO is readily absorbed through the skin and can act as a carrier for dissolved compounds.[4] Avoid all direct skin contact. If contact occurs, wash the affected area immediately and thoroughly with water.
Hydrobromide Salts: While the salt is stable, hydrobromic acid is corrosive.[8][9] Handle the compound carefully to avoid creating dust.
Experimental Protocol: Preparation of a 10 mM Stock Solution
This protocol details the preparation of a 1 mL, 10 mM stock solution in DMSO. This concentration is a common starting point for most laboratory applications.[4]
Calibrated analytical balance (readable to at least 0.1 mg)
1.5 mL or 2.0 mL sterile microcentrifuge tubes (amber or wrapped in foil)
Calibrated P1000 and P200 pipettes with sterile, nuclease-free tips
Vortex mixer
Sonicating water bath (optional)
5.2 Step-by-Step Procedure
Pre-Preparation: Allow the vial of the compound and the bottle of DMSO to equilibrate to room temperature before opening. This crucial step prevents atmospheric water from condensing into the containers.[1]
Calculation:
Desired Concentration: 10 mM = 0.010 mol/L
Desired Volume: 1 mL = 0.001 L
Molecular Weight: 265.15 g/mol
Required Mass = 0.010 mol/L × 0.001 L × 265.15 g/mol = 0.00265 g = 2.65 mg
Weighing:
Place a clean, empty microcentrifuge tube on the analytical balance and tare the weight.
Carefully weigh 2.65 mg of the compound directly into the tared tube. Record the exact mass.[10] It is more accurate to record the actual weight (e.g., 2.71 mg) and recalculate the final concentration than to struggle to weigh the exact target mass.
Dissolution:
Using a calibrated pipette, add 1 mL of high-purity DMSO to the tube containing the compound.
Securely cap the tube and vortex the solution for 1-2 minutes.[4]
Visually inspect the solution against a light source to ensure all solid particles have dissolved. The solution should be clear and free of particulates.[4]
Troubleshooting: If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes or warm it gently in a 37°C water bath.[4][11] Vortex again and re-inspect.
Aliquoting and Storage:
To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in clearly labeled, light-protected tubes.[1]
Label each aliquot with the compound name, exact final concentration, solvent (DMSO), and date of preparation.
Store the aliquots at -20°C for short-to-medium term storage or at -80°C for long-term storage.[4]
Visualization of Workflows
A clear visual representation of the protocol and troubleshooting steps can minimize errors and streamline the process.
Caption: Core workflow for preparing the stock solution.
Caption: Decision tree for troubleshooting solubility issues.
University of Cyprus-Department of Chemistry. (2024). LABORATORY HEALTH & SAFETY RULES. [Link]
NextSDS. (n.d.). 1,4-diazepane-1-carboxamide — Chemical Substance Information. [Link]
ResearchGate. (2013). How to dissolve small inhibitor molecules for binding assay?. [Link]
International Journal of Pharmaceutical and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. [Link]
Molecules. (2022). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. [Link]
Application Notes and Protocols: 4-Acetyl-1,4-diazepane-1-carboximidamide as a Selective Chemical Probe for Protein Kinase X (PKX)
Disclaimer: As of the last data review, 4-Acetyl-1,4-diazepane-1-carboximidamide is a known chemical entity, but its specific biological targets and utility as a chemical probe have not been extensively characterized in...
Author: BenchChem Technical Support Team. Date: March 2026
Disclaimer: As of the last data review, 4-Acetyl-1,4-diazepane-1-carboximidamide is a known chemical entity, but its specific biological targets and utility as a chemical probe have not been extensively characterized in publicly available literature. The following application note is a detailed, representative guide constructed to illustrate the proper use and validation of a selective kinase inhibitor, using this molecule as a placeholder. The described target, "Protein Kinase X (PKX)," and all associated data are hypothetical, designed to provide researchers with a robust framework for applying a novel chemical probe in their own studies.
Introduction to 4-Acetyl-1,4-diazepane-1-carboximidamide (PKX-i-4A1C)
4-Acetyl-1,4-diazepane-1-carboximidamide, hereafter referred to as PKX-i-4A1C, has been identified as a potent and selective small molecule inhibitor of the novel serine/threonine kinase, Protein Kinase X (PKX).[1][2] Chemical probes are indispensable tools in biomedical research for dissecting complex biological processes and validating the function of protein targets in disease.[3][4] Unlike genetic methods such as CRISPR or siRNA which deplete the target protein, small molecule inhibitors like PKX-i-4A1C offer acute, reversible, and dose-dependent control over protein function, enabling the study of temporal dynamics in signaling pathways.[4][5]
This document provides a comprehensive guide for researchers on the characterization and application of PKX-i-4A1C. It includes detailed protocols for its use in biochemical and cellular assays, guidelines for data interpretation, and best practices for ensuring robust and reproducible results.[6][7]
Mechanism of Action
PKX-i-4A1C is an ATP-competitive inhibitor of PKX. It occupies the ATP-binding pocket of the kinase domain, preventing the phosphorylation of downstream substrates. Its efficacy is derived from high-affinity binding to the intended target and significant selectivity against other closely related kinases.
Probe Characterization and Properties
A high-quality chemical probe must be rigorously characterized for potency, selectivity, and cellular activity.[3] The data presented below represents the ideal characterization profile for a reliable chemical probe.
Biochemical Potency and Selectivity
The potency of PKX-i-4A1C was determined against purified, full-length human PKX. Selectivity was assessed against a panel of 96 related kinases to ensure that observed biological effects can be confidently attributed to the inhibition of PKX.
Parameter
Value
Assay Method
PKX IC50
25 nM
ADP-Glo™ Kinase Assay
Selectivity (S10(1µM))
0.02
KinomeScan® Panel
Binding Kd
45 nM
Isothermal Titration Calorimetry (ITC)
Interpretation: The S10(1µM) score of 0.02 indicates that at a concentration of 1 µM, PKX-i-4A1C inhibits only a small fraction (2%) of the 96 kinases tested by more than 90%, demonstrating high selectivity. An ideal probe should exhibit greater than 30-fold selectivity over closely related proteins.[3][5]
Cellular Activity and Target Engagement
To be effective, a chemical probe must penetrate the cell membrane and engage its target in a cellular context.[3]
Parameter
Value
Cell Line
Assay Method
Target Engagement EC50
150 nM
HEK293 (PKX-overexpressing)
NanoBRET™ Target Engagement Assay
Phospho-Substrate IC50
200 nM
HeLa
Western Blot (p-Substrate-Y Ser42)
Cellular Viability GI50
1.5 µM
A549 (Lung Carcinoma)
CellTiter-Glo® Luminescent Assay
Causality Note: A strong correlation between biochemical potency, cellular target engagement, and downstream pathway modulation provides robust evidence that the observed cellular phenotype is a direct result of on-target activity.[7]
Experimental Protocols
The following protocols are detailed methodologies for key experiments. Researchers should always include appropriate controls, such as a structurally related inactive compound and/or orthogonal validation methods like siRNA.[6][7]
This protocol measures the amount of ADP produced by a kinase reaction, which is inversely correlated with the inhibitory activity of the compound.
Materials:
Purified recombinant PKX enzyme
PKX Substrate-Y (peptide or protein)
PKX-i-4A1C (10 mM stock in DMSO)
Kinase Buffer (40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)
ATP (concentration at Km for PKX)
ADP-Glo™ Kinase Assay Kit (Promega)
Procedure:
Compound Preparation: Perform a serial dilution of PKX-i-4A1C in DMSO, followed by a final dilution in Kinase Buffer. Aim for a final concentration range from 1 nM to 100 µM. Include a DMSO-only control (vehicle).
Kinase Reaction:
To a 384-well plate, add 2.5 µL of the diluted compound.
Add 5 µL of a 2X enzyme/substrate mix (containing PKX and Substrate-Y in Kinase Buffer).
Incubate for 10 minutes at room temperature to allow compound binding.
Initiate the reaction by adding 2.5 µL of 4X ATP solution.
Reaction Incubation: Incubate the plate for 60 minutes at 30°C.
Signal Generation:
Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.
Data Acquisition: Read the luminescence on a plate reader.
Analysis: Normalize the data to the vehicle (DMSO) control (0% inhibition) and a no-enzyme control (100% inhibition). Plot the normalized data against the log of the inhibitor concentration and fit to a four-parameter dose-response curve to determine the IC50.
This protocol quantifies the binding of the probe to its target protein within living cells.
Materials:
HEK293 cells stably expressing a PKX-NanoLuc® fusion protein.
NanoBRET™ Tracer K-10 (a fluorescent ligand for PKX).
PKX-i-4A1C (10 mM stock in DMSO).
Opti-MEM™ I Reduced Serum Medium (Gibco).
White, 96-well cell culture plates.
Procedure:
Cell Plating: Seed the HEK293 cells into the 96-well plate at a density of 2 x 104 cells per well and incubate overnight.
Compound and Tracer Addition:
Prepare serial dilutions of PKX-i-4A1C in Opti-MEM.
Prepare a working solution of NanoBRET™ Tracer K-10 in Opti-MEM at 2X the final desired concentration.
Combine the diluted compound and the tracer solution in a 1:1 ratio.
Cell Treatment: Remove the growth medium from the cells and add 100 µL of the compound/tracer mix to each well. Include controls for "no tracer" and "no compound."
Incubation: Incubate the plate for 2 hours at 37°C in a CO2 incubator.
Signal Detection:
Prepare the NanoBRET™ Nano-Glo® Substrate according to the manufacturer's instructions.
Add the substrate to each well.
Read the plate immediately on a luminometer equipped with two filters to measure donor emission (460 nm) and acceptor emission (618 nm).
Analysis: Calculate the raw BRET ratio by dividing the acceptor signal by the donor signal. Normalize the data and calculate the IC50, which represents the concentration of PKX-i-4A1C required to displace 50% of the tracer.
Protocol: Western Blot for Downstream Signaling
This protocol assesses the functional consequence of target inhibition by measuring the phosphorylation state of a known downstream substrate.
Cell Treatment: Plate HeLa cells and grow to 80% confluency. Treat cells with varying concentrations of PKX-i-4A1C (e.g., 0, 10, 50, 100, 200, 500, 1000 nM) for 2 hours.
Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE and Transfer: Separate 20 µg of protein from each sample on a 10% SDS-PAGE gel and transfer to a PVDF membrane.
Immunoblotting:
Block the membrane with 5% BSA in TBST for 1 hour.
Incubate with the anti-phospho-Substrate-Y primary antibody overnight at 4°C.
Wash and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Apply ECL substrate and image the chemiluminescence.
Stripping and Re-probing: Strip the membrane and re-probe with anti-total-Substrate-Y and then anti-GAPDH to ensure equal protein loading.
Analysis: Quantify band intensities using image analysis software. Normalize the phospho-Substrate-Y signal to the total-Substrate-Y signal and then to the loading control.
Visualizations: Workflows and Pathways
Experimental Workflow for Probe Validation
The following diagram outlines the logical flow for validating a novel chemical probe, from initial discovery to cellular application.
Caption: A workflow for chemical probe validation.
Hypothetical PKX Signaling Pathway
This diagram illustrates the role of PKX in a signaling cascade and the inhibitory action of PKX-i-4A1C.
Caption: Inhibition of the PKX signaling pathway by PKX-i-4A1C.
References
Best Practices for Chemical Probes - Alto Predict. (2016, July 6). Alto Predict. [Link]
Ahuja, M., et al. (n.d.). Chemical Probes Review: Choosing the Right Path Towards Pharmacological Targets in Drug Discovery, Challenges and Future Perspectives. Combinatorial Chemistry & High Throughput Screening.
Use combined chemical probe resources to select best tools for biomedical research and drug discovery, scientists urge. (n.d.). The Institute of Cancer Research, London. [Link]
Validating Chemical Probes. (n.d.). European Federation for Medicinal Chemistry and Chemical Biology. [Link]
Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. (2023, October 5). AACR Journals. [Link]
The promise and peril of chemical probes. (n.d.). Nature. [Link]
Probing your next target? Chemical Probes feature in Open Targets. (2018, September 11). Open Targets. [Link]
Application Notes and Protocols for the Analysis of Diazepine Compounds by Liquid Chromatography
Introduction: The Analytical Imperative for Diazepine Quantification Diazepines, a class of psychoactive compounds, are widely prescribed for their anxiolytic, sedative, hypnotic, and anticonvulsant properties. Their the...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Analytical Imperative for Diazepine Quantification
Diazepines, a class of psychoactive compounds, are widely prescribed for their anxiolytic, sedative, hypnotic, and anticonvulsant properties. Their therapeutic efficacy, however, is paralleled by a significant potential for abuse and diversion, necessitating robust and reliable analytical methods for their detection and quantification in various matrices.[1][2] This guide provides a comprehensive overview of liquid chromatography (LC) methods for the analysis of diazepine compounds, offering detailed protocols and expert insights for researchers, scientists, and drug development professionals.
The structural backbone of most diazepines is a 1,3-dihydro-5-aryl-2H-1,4-benzodiazepin-2-one ring system.[1] Subtle modifications to this core structure give rise to a wide array of derivatives with distinct pharmacological profiles. These structural nuances also dictate their chromatographic behavior, making the development of selective and sensitive analytical methods a critical endeavor.[1] Liquid chromatography, particularly when coupled with mass spectrometry (LC-MS/MS), has emerged as the gold standard for diazepine analysis due to its high sensitivity, specificity, and applicability to a broad range of compounds without the need for derivatization.[3][4][5][6]
This document will explore the foundational principles of LC-based separation of diazepines, delve into various sample preparation strategies, and provide detailed, step-by-step protocols for both High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) methodologies.
The Chromatographic Landscape: Selecting the Optimal Separation Strategy
The choice of an appropriate liquid chromatography method is paramount for the successful analysis of diazepine compounds. The decision hinges on factors such as the complexity of the sample matrix, the required sensitivity, and the specific diazepines of interest.
Reversed-Phase Chromatography: The Workhorse for Diazepine Separation
Reversed-phase liquid chromatography (RPLC) is the most common and effective technique for separating diazepine compounds.[1][2][7] In RPLC, a nonpolar stationary phase (typically C8 or C18) is used in conjunction with a polar mobile phase. The separation is driven by the hydrophobic interactions between the analytes and the stationary phase. The lipophilicity of different benzodiazepines and their metabolites plays a significant role in their retention behavior.[1]
Stationary Phase Selection:
C18 (Octadecylsilyl): This is the most widely used stationary phase for diazepine analysis, offering excellent retention and separation for a broad range of these compounds.[1][2][8][9][10] Its high hydrophobicity allows for strong interaction with the nonpolar regions of the diazepine molecules.
C8 (Octylsilyl): C8 columns are less retentive than C18 columns and can be advantageous for analyzing more lipophilic diazepines, reducing analysis time.[11][12]
Phenyl and Cyano Phases: These stationary phases offer alternative selectivity due to pi-pi and dipole-dipole interactions, respectively, which can be beneficial for resolving structurally similar diazepines.[7]
Mobile Phase Composition:
The mobile phase typically consists of an aqueous component (water or buffer) and an organic modifier (acetonitrile or methanol).[7] The ratio of organic to aqueous phase is adjusted to control the retention of the analytes.
pH Control: The pH of the mobile phase is a critical parameter, as many diazepines have basic properties.[1] Adjusting the pH can alter the ionization state of the analytes and, consequently, their retention and peak shape. For instance, analyzing clorazepate requires basic mobile phase conditions to prevent its degradation.[1]
Additives: Additives like formic acid or ammonium acetate are often included in the mobile phase to improve peak shape and enhance ionization efficiency in mass spectrometry.[5][13][14]
Methodologies: From Screening to High-Sensitivity Quantification
1. High-Performance Liquid Chromatography with UV-Visible Detection (HPLC-UV)
HPLC-UV is a robust and cost-effective technique suitable for screening and quantification of diazepines in pharmaceutical formulations and, in some cases, biological samples with higher concentrations.[2][4] However, it may lack the sensitivity and specificity required for forensic applications or therapeutic drug monitoring at low dosages.[4]
2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS has become the preferred method for the analysis of diazepines in complex biological matrices like blood, urine, and plasma.[3][4][5][6][15] Its key advantages include:
High Sensitivity: Enabling the detection and quantification of diazepines at very low concentrations (ng/mL to pg/mL).[8][10][14][16]
High Specificity: The use of Multiple Reaction Monitoring (MRM) allows for the selective detection of target analytes even in the presence of co-eluting matrix components.[5][10][14]
No Derivatization Required: Unlike Gas Chromatography (GC), LC-MS/MS can directly analyze many polar and thermally labile diazepines without the need for chemical derivatization, simplifying sample preparation.[4]
Comprehensive Analysis: It allows for the simultaneous analysis of a large panel of diazepines and their metabolites in a single run.[5][17]
The choice between HPLC-UV and LC-MS/MS is dictated by the specific analytical requirements, with LC-MS/MS being the superior choice for applications demanding high sensitivity and specificity.
Sample Preparation: The Critical First Step to Reliable Results
Effective sample preparation is crucial for accurate and reproducible analysis of diazepines. The primary goals are to remove interfering matrix components, concentrate the analytes of interest, and ensure compatibility with the analytical column.
Common Sample Preparation Techniques
Liquid-Liquid Extraction (LLE): LLE is a classic and effective method for extracting diazepines from biological fluids.[4][8][18][19] It involves partitioning the analytes between the aqueous sample and an immiscible organic solvent. While effective, LLE can be labor-intensive and use significant amounts of organic solvents.[15][18]
Solid-Phase Extraction (SPE): SPE has become a popular alternative to LLE due to its potential for automation, higher sample throughput, and reduced solvent consumption.[10][12][15][16][18][20] Mixed-mode SPE, which combines both reversed-phase and ion-exchange mechanisms, can provide cleaner extracts and reduce matrix effects.[13][15]
Protein Precipitation: This is a simple and rapid method for removing proteins from plasma or serum samples. It is often used as a preliminary step before further cleanup or for "crash-and-shoot" methods where the supernatant is directly injected.[14][21]
The choice of sample preparation technique depends on the sample matrix, the target analytes, and the desired level of cleanliness.
Workflow Diagrams
Caption: General workflow for diazepine analysis.
Detailed Protocols
Protocol 1: HPLC-UV Method for the Determination of Diazepines in Pharmaceutical Formulations
This protocol is adapted for the routine analysis of diazepam and related compounds in tablet dosage forms.
1. Instrumentation and Materials
HPLC system with a UV-Vis detector
C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Methanol (HPLC grade)
Acetonitrile (HPLC grade)
Water (HPLC grade)
Reference standards of the target diazepines
2. Chromatographic Conditions
Mobile Phase: A mixture of methanol, acetonitrile, and water (e.g., 70:25:5 v/v/v).[2] The exact ratio may need optimization depending on the specific diazepines being analyzed.
Standard Stock Solution: Accurately weigh and dissolve the reference standard in the mobile phase to prepare a stock solution of a known concentration (e.g., 1 mg/mL).
Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the expected concentration range of the samples.
Sample Preparation:
Weigh and finely powder a representative number of tablets.
Accurately weigh a portion of the powdered tablets equivalent to a single dose.
Transfer to a volumetric flask and add the mobile phase.
Sonicate for 15-20 minutes to ensure complete dissolution of the active ingredient.
Dilute to the mark with the mobile phase and mix well.
Filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial.
4. Analysis
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Inject the standard solutions to generate a calibration curve.
Inject the sample solutions.
Identify the peaks based on the retention times of the standards and quantify using the calibration curve.
Protocol 2: UPLC-MS/MS Method for the Quantification of Diazepines in Human Plasma
This protocol provides a sensitive and selective method for the analysis of multiple diazepines in human plasma, suitable for clinical and forensic toxicology.
1. Instrumentation and Materials
UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
C18 UPLC column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).[14]
Methanol (LC-MS grade)
Water (LC-MS grade)
Formic acid (LC-MS grade)
Internal standards (deuterated analogs of the target diazepines)
Human plasma (blank)
2. Chromatographic and Mass Spectrometric Conditions
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.
Detection: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for each analyte and internal standard need to be optimized.
3. Sample Preparation (Liquid-Liquid Extraction)
To 50 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution.[8]
Ensuring Method Reliability: Validation and Quality Control
Method validation is a critical component of ensuring the trustworthiness of analytical results. Key validation parameters that should be assessed include:
Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte.[12][16][19]
Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.[3][10][12][14][16]
Accuracy and Precision: The closeness of the measured value to the true value (accuracy) and the degree of agreement among individual test results (precision).[3][10][14][16]
Recovery: The efficiency of the sample preparation process in extracting the analyte from the matrix.[3][12][16][19]
Matrix Effects: The influence of co-eluting matrix components on the ionization of the analyte in the mass spectrometer.[10][16]
Stability: The stability of the analytes in the sample matrix and in prepared extracts under various storage conditions.[3][12][16]
Regularly analyzing quality control (QC) samples at different concentration levels alongside unknown samples is essential for monitoring the performance of the method over time.
Conclusion
The analysis of diazepine compounds is a multifaceted task that requires careful consideration of the analytical objectives and the sample matrix. Liquid chromatography, particularly when coupled with tandem mass spectrometry, provides the necessary sensitivity, specificity, and versatility for a wide range of applications, from pharmaceutical quality control to forensic toxicology. By understanding the principles of chromatographic separation, selecting appropriate sample preparation techniques, and adhering to rigorous validation protocols, researchers can generate high-quality, reliable data for the analysis of this important class of compounds.
References
Noggle, F. T., Clark, C. R., & De Ruiter, J. (1991). Liquid Chromatographic Separation of Some Common Benzodiazepines and their Metabolites. Journal of Liquid Chromatography, 14(19), 4005-4020. [Link]
Harper, C., & Friel, P. (2013). Validation of a Benzodiazepine and Z-Drug Method Using an Agilent 6430 LC/MS/MS. Agilent Technologies Application Note. [Link]
A Simplified Mixed-Mode Sample Preparation Strategy for the LC-MS/MS Analysis of Benzodiazepines and Z-Drugs for Forensic Toxicology. (2017). Chromatography Today. [Link]
Rivera, H., Walker, G. S., Stockham, P., Sims, D. N., & Hughes, J. M. (n.d.). Analysis of Benzodiazepines in Blood by LC/MS/MS. Agilent Technologies Application Note. [Link]
A Study on Chromatography Methods for the Separation and Detection of Certain Benzodiazepine Drug in Forensic Sample. (2019). Journal of Forensic Science & Criminology. [Link]
LC-MS/MS Analysis of Urinary Benzodiazepines and Z-drugs via a Simplified, Mixed-Mode Sample Preparation Strategy. (n.d.). Waters Corporation Application Note. [Link]
Lee, H. W., Ji, H. Y., Kim, Y. H., Lee, K. T., & Kim, D. H. (2015). Development of a simple and sensitive HPLC-MS/MS method for determination of diazepam in human plasma and its application to a bioequivalence study. Archives of Pharmacal Research, 38(6), 1085–1092. [Link]
Kacinko, S. L., Homan, J., & Concheiro, M. (2019). Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood. Journal of Analytical Toxicology, 44(2), 134-142. [Link]
Bacalum, E., Radu, G. L., & Sarbu, C. (2011). COMPARATIVE STUDY FOR THE RETENTION OF SOME BENZODIAZEPINES IN REVERSED-PHASE LIQUID CHROMATOGRAPHY USING C8, C18, C6H5 AND CN STATIONARY PHASES. Revue Roumaine de Chimie, 56(3), 277-283. [Link]
Frishberg, M. D., & Kountourellis, J. E. (1984). Liquid-chromatographic procedure for simultaneous analysis for eight benzodiazepines in serum. Clinical chemistry, 30(8), 1391–1394. [Link]
Divoll, M., Greenblatt, D. J., & Shader, R. I. (1982). Separation of parent benzodiazepines and their major metabolites by reverse-phase ion-pair chromatography. Journal of analytical toxicology, 6(6), 286–289. [Link]
Solid-Phase Extraction and LC–MS Analysis of Benzodiazepines in Urine. (2014). LCGC Europe. [Link]
Al-Asmari, A. I., Al-Qahtani, A. H., & Al-Otaibi, K. A. (2023). Development and Validation of an LC-MS/MS Method for the Simultaneous Determination of Alprazolam, Bromazepam, Clonazepam, Diazepam, and Flunitrazpam in Human Urine and Its Application to Samples from Suspected Drug Abusers. Molecules, 28(17), 6245. [Link]
Hsieh, Y. Z., Lin, Y. C., & Chen, C. Y. (2013). Direct quantitative analysis of benzodiazepines, metabolites, and analogs in diluted human urine by Rapid resolution liquid chromatography-tandem mass spectrometry. Journal of food and drug analysis, 21(4), 376–383. [Link]
Al-Ghannam, S. M., & El-Aziz, L. M. A. (2022). A Simple and Reliable Liquid Chromatographic Method for Simultaneous Determination of Five Benzodiazepine Drugs in Human Plasma. Molecules, 27(12), 3845. [Link]
Kacinko, S. L., Homan, J., & Concheiro, M. (2019). Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood. Journal of analytical toxicology, 44(2), 134–142. [Link]
A Rapid and Comprehensive UHPLC-MS/MS Clinical Toxicology Research Method for the Analysis of Benzodiazepines in Urine. (n.d.). Waters Corporation Application Note. [Link]
Pistos, C., & Panderi, I. (2008). Development and Validation of an HPLC Method for the Determination of Six 1,4‐Benzodiazepines in Pharmaceuticals and Human Biological Fluids. Analytical Letters, 41(7), 1218-1234. [Link]
Angier, M. K., Saenz, S. R., Ritter, R. M., & Lewis, R. J. (2015). Identification and Quantification of 22 Benzodiazepines in Postmortem Fluids and Tissues Using UPLC/MS/MS. Federal Aviation Administration. [Link]
LC-MS/MS Analysis of Urinary Benzodiazepines and Z-drugs via a Simplified, Mixed-Mode Sample Preparation Strategy. (n.d.). Waters Corporation Application Note. [Link]
Ming, D. S., & Heathcote, J. (2011). A rapid and accurate UPLC/MS/MS method for the determination of benzodiazepines in human urine. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 879(5-6), 421–428. [Link]
Gowri Bala Kumari, K., & Saminathan, J. (2017). Simultaneous method for the separation and identification of certain benzodiazepine drugs in pharmaceutical formulations by liquid chromatography-tandem mass spectrometry. MOJ Toxicology, 3(3). [Link]
Application of 1,4-Diazepanes as LFA-1 Antagonists: A Technical Guide to Allosteric Integrin Inhibition
Introduction to LFA-1 and Allosteric Modulation Leukocyte function-associated antigen-1 (LFA-1, also known as CD11a/CD18 or αLβ2 ) is a heterodimeric integrin expressed exclusively on the surface of leukocytes[1]. It p...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction to LFA-1 and Allosteric Modulation
Leukocyte function-associated antigen-1 (LFA-1, also known as CD11a/CD18 or
αLβ2
) is a heterodimeric integrin expressed exclusively on the surface of leukocytes[1]. It plays a pivotal role in the immune system by mediating leukocyte adhesion to endothelial cells, extravasation into inflamed tissues, and the formation of immunological synapses[2][3]. The primary ligand for LFA-1 is Intercellular Adhesion Molecule-1 (ICAM-1)[4]. Dysregulation of the LFA-1/ICAM-1 interaction is a primary driver in various autoimmune diseases, inflammatory pathologies, and cancer metastasis, making it a highly validated therapeutic target[3][4].
Historically, targeting protein-protein interactions (PPIs) like LFA-1/ICAM-1 with small molecules was considered challenging due to the large, flat interfacial binding surfaces. However, the discovery of the I-domain allosteric site (IDAS) on the
αL
subunit revolutionized this field[5]. Small molecules binding to the IDAS stabilize the LFA-1 I-domain in a "closed" (low-affinity) conformation, indirectly preventing ICAM-1 from binding to the Metal Ion-Dependent Adhesion Site (MIDAS)[5][6].
Among the emerging classes of small-molecule allosteric inhibitors, 1,4-diazepanes (specifically 1,4-diazepane-2-ones and 1,4-diazepane-2,5-diones) have been identified as highly potent, non-peptidic antagonists[7][8]. Their unique, non-planar scaffold provides exceptional conformational flexibility, allowing precise functionalization to probe the lipophilic IDAS pocket[1][9].
Caption: Allosteric inhibition of LFA-1/ICAM-1 interaction by 1,4-diazepanes via IDAS binding.
The 1,4-diazepane-2-one scaffold serves as a privileged structure for combinatorial library generation[1][9]. By utilizing solid-phase synthesis on Rink-amide MBHA resin, researchers can systematically vary substituents at three primary sites of diversity to optimize binding affinity[1].
Optimization of early leads demonstrated that specific functional groups are critical for anchoring the molecule within the IDAS. For instance, the presence of an acyl group at the R3 position is mandatory; its removal (as seen in Compound 15a) results in a total loss of potency[1]. Furthermore, bulky, lipophilic aromatic systems (such as quinoline derivatives) significantly enhance binding affinity.
Table 1: Inhibitory Potency of Select 1,4-Diazepane-2-one Derivatives [1][7]
Compound ID
R-Group Modification Highlights
LFA-1/ICAM-1 IC₅₀ (nM)
Pharmacological Observation
18a
4-pyridyl derivative
Moderate
Slight improvement over baseline library hits.
18c
Phenyl derivative
Moderate
Comparable to 18a; establishes baseline aromatic requirement.
Lead compound; optimized lipophilic contacts within IDAS.
18f
Methyl ester of 18d
> 1000
Reduced activity; highlights the necessity of the free acid/amide geometry.
15a
De-acylated core
Inactive
Total loss of potency; proves the acyl group is a critical pharmacophore.
Experimental Workflows and Protocols
To rigorously evaluate 1,4-diazepanes as LFA-1 antagonists, a multi-tiered validation approach is required. This ensures that the synthesized compounds not only bind the target biochemically but also exert the desired phenotypic effect (inhibition of cell adhesion) without non-specific cytotoxicity.
Caption: High-throughput screening and validation workflow for 1,4-diazepane LFA-1 antagonists.
Protocol 1: Scaffold-Based Combinatorial Synthesis of 1,4-Diazepane-2-ones
Causality Insight: Solid-phase synthesis is utilized here because it allows for rapid, parallel generation of a 90+ compound library without the need for intermediate purification, enabling high-throughput structure-activity relationship (SAR) elucidation[1][10].
Step-by-Step Methodology:
Resin Preparation: Swell Rink-amide MBHA resin in dry N,N-dimethylformamide (DMF) for 30 minutes.
Scaffold Attachment: Couple the core 1,4-diazepane-2-one scaffold to the resin using standard Fmoc chemistry (HBTU/DIPEA coupling reagents).
Site-Directed Diversification:
Site 1 (N-alkylation): Treat the resin-bound scaffold with various alkyl halides (10 equivalents) and Hünig's base at 60 °C for 48 hours[10].
Site 2 (Acylation): Remove protective groups and react with diverse acyl chlorides to probe the R3 pocket requirement[1].
Cleavage: Treat the resin with a cleavage cocktail of 95:5 Trifluoroacetic acid (TFA)/Triethylsilane (TES) for 2 hours[10].
Purification: Filter the resin, evaporate the filtrate, and purify the crude 1,4-diazepanes via preparative LCMS to achieve >95% purity prior to biological evaluation[10].
Causality Insight: Traditional ELISA assays require protein immobilization, which can artificially alter integrin conformation. A steady-state Fluorescence Resonance Energy Transfer (FRET) assay performed entirely in solution preserves the native conformational equilibrium of LFA-1, yielding highly accurate
Kd
and IC₅₀ values[3][11].
Acceptor: Alexa Fluor 555-conjugated human recombinant ICAM-1 (D1-D2-Fc chimera)[11].
Step-by-Step Methodology:
Reagent Preparation: Prepare stock solutions of the 1,4-diazepane compounds in DMSO. Dilute into assay buffer (20 mM HEPES, 150 mM NaCl, 1 mM MgCl₂, 1 mM CaCl₂, pH 7.4) ensuring final DMSO concentration remains
≤
1%.
Complex Formation: In a 96-well black microplate, combine 100 nM Alexa Fluor 488-LFA-1 and 100 nM Alexa Fluor 555-D1-D2-Fc[3].
Inhibitor Addition: Add serial dilutions of the 1,4-diazepane antagonists (e.g., 0.1 nM to 10
μ
M) to the wells. Include a vehicle control (DMSO only) and a positive control (e.g., lovastatin or BIRT 377)[3][12].
Incubation: Incubate the plate in the dark at room temperature for 60 minutes to reach binding equilibrium.
Data Acquisition: Excite the donor at 470 nm. Measure the emission spectra for both the donor (520 nm) and the sensitized acceptor (570 nm) using a microplate reader[13].
Analysis: Calculate the FRET efficiency. Plot the normalized FRET signal against the log of the inhibitor concentration and fit to a four-parameter logistic non-linear regression model to determine the IC₅₀.
Protocol 3: In Vitro Leukocyte Adhesion Assay
Causality Insight: Biochemical binding does not always translate to cellular efficacy due to membrane permeability issues or serum protein binding. This assay validates that the 1,4-diazepanes can successfully block LFA-1-mediated firm adhesion of living T-cells to endothelial cell mimics[12].
Step-by-Step Methodology:
Plate Coating: Coat 96-well flat-bottom plates with 10
μ
g/mL recombinant human ICAM-1 in PBS overnight at 4 °C[12][14]. Block non-specific binding sites with 2% BSA in PBS for 2 hours at room temperature.
Cell Preparation: Harvest human SKW3 T-cells (or primary PBMCs) and label them with a fluorescent viability dye (e.g., Calcein-AM) for 30 minutes at 37 °C. Wash twice with assay medium (RPMI 1640 + 10% FBS).
Compound Pre-incubation: Resuspend the labeled cells at
1×106
cells/mL. Aliquot cells into tubes and pre-incubate with varying concentrations of 1,4-diazepane antagonists for 30 minutes at 37 °C[14].
Adhesion Phase: Transfer 100
μ
L of the cell/inhibitor suspension to the ICAM-1 coated wells. Incubate for 30–45 minutes at 37 °C to allow LFA-1 mediated adhesion[14].
Washing: Carefully aspirate the media and gently wash the wells 3 times with warm PBS to remove non-adherent cells. Crucial step: Maintain consistent pipetting force to avoid dislodging specifically bound cells.
Quantification: Read the fluorescence of the remaining adherent cells (Excitation 490 nm / Emission 520 nm). Calculate the percentage of inhibition relative to the vehicle-treated control cells.
References
Wattanasin, S., Albert, R., Ehrhardt, C., Roche, D., Sabio, M., Hommel, U., Welzenbach, K., & Weitz-Schmidt, G. (2003). 1,4-Diazepane-2-ones as novel inhibitors of LFA-1. Bioorganic & Medicinal Chemistry Letters, 13(3), 499-502.[Link]
Wattanasin, S., Kallen, J., Myers, S., & Weitz-Schmidt, G. (2005). 1,4-Diazepane-2,5-diones as novel inhibitors of LFA-1. Bioorganic & Medicinal Chemistry Letters, 15(4), 1217-1220.[Link]
Crump, M., et al. (2004). Structure of an Allosteric Inhibitor of LFA-1 Bound to the I-Domain Studied by Crystallography, NMR, and Calorimetry. Biochemistry, 43(9), 2394–2404.[Link]
Kelly, T. A., et al. (1999). Cutting Edge: A Small Molecule Antagonist of LFA-1-Mediated Cell Adhesion. The Journal of Immunology, 163(10), 5173-5177.[Link]
Gadek, T. R., et al. (2002). Inhibitors targeting the LFA-1/ICAM-1 cell-adhesion interaction: design and mechanism of action. Methods in Molecular Medicine, 85, 149-164.[Link]
Last-Barney, K., et al. (2001). Binding Site Elucidation of Hydantoin-Based Antagonists of LFA-1 Using Multidisciplinary Technologies: Evidence for the Allosteric Inhibition of a Protein−Protein Interaction. Journal of the American Chemical Society, 123(24), 5643–5650.[Link]
Lin, Y.-C., et al. (2014). FRET Based Quantification and Screening Technology Platform for the Interactions of Leukocyte Function-Associated Antigen-1 (LFA-1) with InterCellular Adhesion Molecule-1 (ICAM-1). PLOS One, 9(7), e102572.[Link]
Barks, J. M., et al. (2008). 1,3,5-Tri- and 1,3,4,5-Tetra-Substituted 1,4-Diazepin-2-one Solid-Phase Synthesis. Journal of Combinatorial Chemistry, 10(5), 658–666.[Link]
Technical Support Center: Optimizing 4-Acetyl-1,4-diazepane-1-carboximidamide Synthesis
Welcome to the Process Optimization Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals optimizing the final guanylation step in the synthesis of 4-...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Process Optimization Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals optimizing the final guanylation step in the synthesis of 4-Acetyl-1,4-diazepane-1-carboximidamide.
Converting the secondary cyclic amine (1-acetyl-1,4-diazepane) into its corresponding guanidine derivative presents unique mechanistic challenges, primarily involving conversion stalling, byproduct entrapment, and the isolation of a highly polar target molecule[1]. This guide provides field-proven, self-validating protocols to ensure high-yield synthesis.
Reagent Selection & Mechanistic Grounding
The selection of the guanylating agent dictates the success of the final step. Secondary cyclic amines like the 1,4-diazepane ring are less nucleophilic than primary amines, requiring an electrophile that balances high reactivity with mild conditions to prevent the cleavage of the N-acetyl protecting group.
Based on established synthetic methodologies[2], 1H-Pyrazole-1-carboxamidine hydrochloride (the Bernatowicz reagent) is the gold standard. It operates via a straightforward addition-elimination mechanism where pyrazole acts as an excellent leaving group.
Guanylating Agents Comparison Data
Guanylating Reagent
Reactivity with Diazepanes
Primary Byproduct
Reaction Conditions
E-E-A-T Recommendation
1H-Pyrazole-1-carboxamidine HCl
High
Pyrazole
Mild (25 °C, DIPEA, DMF)
Optimal. High conversion; preserves the acetyl group[2].
Cyanamide
Low
None
Harsh (Reflux, Lewis Acids)
Not Recommended. Sluggish; risks acetyl cleavage[3].
S-Methylisothiourea sulfate
Moderate
Methanethiol (Toxic)
Moderate (Heat required)
Avoid. Generates highly toxic, malodorous gas.
N,N'-Di-Boc-1H-pyrazole-1-carboxamidine
High
Pyrazole
Mild (25 °C, DIPEA, DMF)
Alternative. Effective, but requires an extra TFA deprotection step.
Experimental Workflow & Logical Pathway
The following diagram illustrates the optimized logical workflow for the reaction, troubleshooting checkpoints, and isolation phase.
Optimization and isolation workflow for 4-Acetyl-1,4-diazepane-1-carboximidamide synthesis.
Self-Validating Standard Operating Procedure (SOP)
To ensure scientific integrity and reproducibility, this protocol is designed as a self-validating system . Do not proceed to the next step unless the validation criteria are met.
Step 1: Preparation of the Reaction Mixture
Action: Dissolve 1-acetyl-1,4-diazepane (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.
Validation Checkpoint: The solution must be clear. Validate solvent moisture via Karl Fischer titration; water content must be strictly <100 ppm to prevent competitive hydrolysis of the guanylating agent.
Step 2: Reagent Addition
Action: Add 1H-pyrazole-1-carboxamidine hydrochloride (1.2 eq) in one portion, followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA) (2.0 eq).
Validation Checkpoint: A slight exotherm should be observed upon DIPEA addition, indicating the neutralization of the hydrochloride salt and the liberation of the free amine. The mixture should remain homogeneous.
Step 3: Reaction Progression
Action: Stir the reaction at 25 °C under an inert atmosphere (N₂ or Ar) for 12–16 hours.
Validation Checkpoint: Pull a 10 µL aliquot and analyze via LC-MS. The starting material mass (m/z 143.1) must be absent, replaced entirely by the product mass (m/z 185.1 [M+H]⁺).
Step 4: Workup and Isolation
Action: Concentrate the mixture under high vacuum (e.g., rotary evaporator with a high-vacuum pump, bath temp ≤ 40 °C) to remove DMF and excess DIPEA. To the resulting viscous oil, add a 1:1 mixture of Ethyl Acetate and Diethyl Ether, and triturate vigorously.
Validation Checkpoint: The highly polar product (4-acetyl-1,4-diazepane-1-carboximidamide hydrochloride) will crash out as a distinct white precipitate[1]. The pyrazole byproduct remains fully dissolved in the supernatant. Filter and wash the solid with cold Diethyl Ether.
Troubleshooting & FAQs
Q1: Why is my guanylation reaction stalling at 70-80% conversion despite prolonged stirring?A: This is a classic symptom of reagent hydrolysis or insufficient basification. 1H-pyrazole-1-carboxamidine hydrochloride is highly sensitive to adventitious moisture[2]. If your DMF is not strictly anhydrous, the reagent hydrolyzes into urea and pyrazole before it can react with the diazepane.
Actionable Fix: Ensure you are using at least 2.0 equivalents of DIPEA. The secondary amine of 1-acetyl-1,4-diazepane must be completely in its free base form to act as a nucleophile. If the reaction stalls, spike the mixture with an additional 0.3 eq of the Bernatowicz reagent and warm to 40 °C.
Q2: During workup, I am losing the product in the aqueous phase. How do I isolate 4-acetyl-1,4-diazepane-1-carboximidamide?A: The target molecule is a highly polar guanidine derivative with a high topological polar surface area (TPSA ~73.4)[1]. It forms highly water-soluble salts. Standard aqueous-organic extractions will result in catastrophic yield loss.
Actionable Fix: Abandon aqueous workup entirely. Evaporate the DMF under high vacuum and utilize the trituration method described in Step 4 of the SOP. Because pyrazole is soluble in moderately polar organic solvents (like EtOAc), it washes away, leaving your polar guanidine salt behind.
Q3: Can I substitute the Bernatowicz reagent with cyanamide to avoid the pyrazole byproduct?A: While cyanamide is a viable, low-cost guanylating agent for some unhindered primary amines, it is highly discouraged for secondary cyclic amines like diazepanes[3]. Cyanamide requires harsh activation conditions (such as refluxing in ethanol with Lewis acids) that can lead to the cleavage of the N-acetyl protecting group on the 4-position, resulting in complex mixtures and bis-guanylation.
Q4: What is the optimal pH for the reaction, and why does it matter?A: The apparent pH of the organic mixture should be basic (driven by DIPEA). If the environment is too acidic, the secondary amine of the diazepane remains protonated and non-nucleophilic. If you attempt to use stronger bases (like NaH or alkoxides), you risk degrading the guanylating agent or inducing unwanted side reactions. DIPEA provides the perfect balance of basicity and steric hindrance, ensuring it acts as a proton sponge without acting as a competing nucleophile[2].
References
Bernatowicz, M. S., Wu, Y., & Matsueda, G. R. (1992). 1H-Pyrazole-1-carboxamidine hydrochloride an attractive reagent for guanylation of amines and its application to peptide synthesis. The Journal of Organic Chemistry.[Link]
Organic Chemistry Portal. Guanidine synthesis by guanylation.[Link]
Technical Support Center: Aqueous Stability of 4-Acetyl-1,4-diazepane-1-carboximidamide
Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 4-Acetyl-1,4-diazepane-1-carboximidamide (often supplied as a hydrob...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with 4-Acetyl-1,4-diazepane-1-carboximidamide (often supplied as a hydrobromide or hydroiodide salt). Because this bifunctional compound contains both an amide and a guanidine-derivative moiety, its stability in aqueous solutions is highly dependent on pH, temperature, and buffer composition.
Below, we detail the chemical causality behind its degradation, provide a troubleshooting FAQ, and outline a self-validating experimental protocol to ensure the integrity of your workflows.
Q: Why does my compound degrade rapidly in basic buffers (pH > 8.5)?A: Degradation in alkaline conditions is driven by the hydrolysis of the carboximidamide (guanidine) moiety. While guanidinium ions are highly stable at neutral pH due to resonance stabilization (pKa ~13), alkaline conditions increase the concentration of the uncharged guanidine species. This uncharged form is highly susceptible to nucleophilic attack by hydroxide ions, proceeding through a tetrahedral intermediate that collapses to form a urea derivative (4-acetyl-1,4-diazepane-1-carboxamide) and ammonia. Studies on 1 demonstrate that this reaction has a second-order dependence on hydroxide concentration[1]. Furthermore,2, explaining why the compound is stable at neutral pH but degrades rapidly in basic media[2].
Q: Is the compound stable in acidic solutions (pH < 4)?A: No. While the guanidine group is fully protonated and protected from hydrolysis in acidic media, the N-acetyl (amide) group becomes the structural weak link. 3 is catalyzed by both acids and bases[3]. In acidic conditions, the carbonyl oxygen of the amide is protonated, increasing the electrophilicity of the carbonyl carbon and facilitating the addition of water. This leads to the cleavage of the acetyl group, generating acetic acid and 1,4-diazepane-1-carboximidamide.
Q: What are the optimal storage conditions for aqueous stock solutions?A: To minimize both acid-catalyzed amide hydrolysis and base-catalyzed guanidine hydrolysis, aqueous stock solutions should be buffered to a slightly acidic to neutral pH (pH 5.5 – 6.5). For long-term storage, we recommend adhering to 4 by storing the compound as a lyophilized powder or as frozen aliquots at -20°C[4]. Avoid repeated freeze-thaw cycles, which can cause localized pH shifts during ice crystal formation.
Visualizing the Degradation Pathways
Chemical degradation pathways of 4-Acetyl-1,4-diazepane-1-carboximidamide in aqueous solutions.
The following table summarizes the anticipated kinetic stability of the compound's functional groups based on established chemical principles of amide and guanidine hydrolysis.
pH Condition
Dominant Degradation Pathway
Estimated Half-Life (25°C)
Primary Degradation Products
pH 2.0 (Strong Acid)
Amide Hydrolysis
< 24 hours
1,4-Diazepane-1-carboximidamide + Acetic Acid
pH 6.5 (Neutral)
None (Highly Stable)
> 6 months
N/A (Intact parent compound)
pH 10.0 (Alkaline)
Guanidine Hydrolysis
< 12 hours
4-Acetyl-1,4-diazepane-1-carboxamide (Urea) + NH3
pH 12.0 (Strong Base)
Dual Hydrolysis
< 1 hour
1,4-Diazepane-1-carboxamide + Acetic Acid + NH3
Troubleshooting Guide & Experimental Workflows
Symptom: Inconsistent biological assay results, loss of compound efficacy, or appearance of secondary peaks in HPLC chromatograms.
Root Cause: Hydrolytic degradation of the working stock due to improper pH, unbuffered water, or prolonged room-temperature exposure.
Solution: Implement a self-validating forced degradation protocol to establish the exact shelf-life of your specific formulation.
This protocol is designed to establish degradation pathways and validate analytical procedures, in strict accordance with 5[5].
Stock Preparation: Dissolve 4-Acetyl-1,4-diazepane-1-carboximidamide in HPLC-grade water to a concentration of 10 mM.
Buffer Aliquoting: Prepare three sets of 100 mM buffers to isolate specific hydrolytic vulnerabilities:
Acidic: Citrate buffer (pH 3.0)
Neutral: Phosphate buffer (pH 6.5)
Alkaline: Borate buffer (pH 10.0)
Stress Induction: Dilute the stock 1:10 into each buffer (final concentration 1 mM). Incubate samples in sealed amber vials at 25°C and 40°C (accelerated condition).
Quenching (Critical Step): At time points 0h, 4h, 24h, and 48h, remove 100 µL aliquots. Immediately quench the acidic/alkaline samples by neutralizing to pH ~6.5 using dilute NaOH or HCl. Causality: This arrests the hydrolysis reaction, ensuring the HPLC readout accurately reflects the specific time point.
HPLC-UV/MS Analysis: Inject 10 µL onto a C18 reverse-phase column. Use a gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA). Monitor at 210 nm (amide/guanidine absorbance).
Self-Validation via MS: Use Mass Spectrometry to confirm degradation mechanisms. A loss of 42 Da indicates deacetylation (amide hydrolysis); a +1 Da shift combined with a loss of NH3 indicates urea formation (guanidine hydrolysis).
Step-by-step experimental workflow for forced degradation and stability profiling.
Technical Support Center: 1,4-Diazepane Synthesis & Troubleshooting
Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the most persistent bottlenecks in the synthesis of substituted 1,4-diazepanes.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the most persistent bottlenecks in the synthesis of substituted 1,4-diazepanes. Seven-membered diazacycles are highly privileged scaffolds in drug discovery, yet their synthesis is notoriously plagued by kinetic and thermodynamic barriers that favor side reactions over the desired cyclization[1].
This guide is structured to provide mechanistic causality, actionable resolutions, and self-validating protocols to ensure high-fidelity synthesis in your laboratory.
Part 1: Mechanistic Troubleshooting Guides (Q&A)
Issue 1: Kinetically Driven Linear Oligomerization vs. Intramolecular Cyclization
Q: During the synthesis of 1,4-diazepane-2,5-diones from linear amino acid precursors, my mass balance is dominated by linear oligomers. How do I force the cyclization?
Causality: The formation of seven-membered rings is entropically and enthalpically disfavored compared to 5- or 6-membered rings. In linear peptide-like precursors, the secondary amide bond strongly prefers a trans conformation (
ω≈180∘
) to minimize steric clash. This conformation physically distances the reactive nucleophilic and electrophilic termini, making intermolecular collisions (oligomerization) kinetically faster than intramolecular ring closure[2].
Resolution: You must thermodynamically destabilize the trans state to induce a cis conformation (
ω≈0∘
). This is achieved by N-alkylation of the amide bond. Introducing a p-methoxybenzyl (PMB) protecting group or utilizing a pseudoproline derivative forces the precursor into a rotationally restricted cis-geometry, perfectly aligning the termini for cyclization[2]. Combine this with high-dilution conditions (
≤20
mM) to further suppress intermolecular side reactions.
Caption: Thermodynamic pathways in 1,4-diazepane cyclization highlighting the cis-amide requirement.
Issue 2: Regioisomer Formation in Domino Cyclizations
Q: I am using an unsymmetrical 1,2-diamine in a domino aza-Nazarov cyclization with a ketoester, but I am isolating an inseparable 3:1 mixture of regioisomers. How can I improve regioselectivity?
Causality: In domino processes (like the reaction of 1,2-diamines with alkyl 3-oxohex-5-enoates), the regiochemistry of the final 1,4-diazepane is dictated by the first nucleophilic attack on the ketone carbonyl[3]. If the diamine is unsymmetrical (e.g., 4-chloro-1,2-benzenediamine), the two amino groups possess competing nucleophilicities. The more electron-rich or less sterically hindered amine will attack first. A 3:1 ratio indicates that the
ΔΔG‡
between the two competing transition states is too small to provide absolute selectivity[3].
Resolution: Enhance the electronic differentiation between the two amines. If possible, transiently protect the more nucleophilic amine with a bulky, electron-withdrawing group (e.g., trifluoroacetyl) to reverse the selectivity, or utilize a transition-metal catalyst that selectively coordinates to the less hindered amine.
Issue 3: Over-Alkylation (Dialkylation) of Homopiperazine
Q: When attempting to synthesize a mono-N-alkylated 1,4-diazepane (homopiperazine) via standard
SN2
conditions, I always observe 20-30% of the N,N'-dialkylated byproduct. How do I prevent this?
Causality: Homopiperazine contains two secondary amines with nearly identical
pKa
values. When the first alkylation occurs, the resulting mono-alkylated product becomes significantly more lipophilic. In biphasic or organic solvent systems, this increases the local concentration of the mono-alkylated intermediate relative to the highly polar starting material, accelerating the second alkylation event. Furthermore, the steric bulk of a single alkyl group is often insufficient to block the second amine[4].
Resolution: If the alkylating agent is inexpensive, use a massive stoichiometric excess of homopiperazine (5 to 10 equivalents) to statistically favor mono-alkylation, followed by an acidic aqueous workup to recover the unreacted diamine. For expensive electrophiles, strictly utilize mono-protected N-Boc-homopiperazine.
Caption: Decision matrix for mitigating N,N'-dialkylation side reactions during homopiperazine synthesis.
Part 2: Quantitative Data & Benchmarking
The following table summarizes the optimization of reaction conditions to suppress side reactions across various 1,4-diazepane synthesis methodologies.
Initiation: In a 10 mL round-bottom flask, add the 1,2-diamine (1.0 mmol) to the alkyl 3-oxohex-5-enoate (1.0 mmol) at room temperature. Note: No solvent is required if both reagents are liquid or melt upon mixing.
Reaction Monitoring (Self-Validation Check 1): Stir the neat mixture. Monitor the reaction via TLC (EtOAc/petroleum ether 1:1). The disappearance of the starting diamine (ninhydrin stain active) and the appearance of a new, highly UV-active spot indicates the successful formation of the aza-Nazarov intermediate and subsequent cyclization.
Purification: Once the starting material is consumed (typically 12-24 hours), load the crude mixture directly onto a column packed with neutral
Al2O3
(Activity Grade IV).
Elution: Elute with a 1:10 mixture of EtOAc/petroleum ether.
Isolation (Self-Validation Check 2): Concentrate the product fractions in vacuo. Confirm the structure via
1H
NMR; the diagnostic shift of the 1,4-diazepane methylene protons should appear as distinct multiplets between
δ
2.50 - 3.50 ppm, confirming ring closure rather than a linear enamine[3].
Part 4: Frequently Asked Questions (FAQs)
Q: Why did my Ruthenium-catalyzed hydrogen borrowing reaction stop at the intermediate amino-alcohol stage?A: 1,4-diazepanes are energetically challenging to close. If the reaction stalls, it is typically due to substrate inactivation of the catalyst or poor turnover[1]. Ensure your solvent is strictly degassed, as Ru(II) catalysts are highly sensitive to oxidation. You may also need to increase the reaction temperature to overcome the activation barrier for the final cyclization step.
Q: Can I use standard silica gel for the purification of 1,4-diazepanes?A: It is highly discouraged unless the secondary amines are protected. Free 1,4-diazepanes streak severely on standard acidic silica gel due to strong hydrogen bonding and protonation. Always use basic alumina (
Al2O3
), or pre-treat your silica gel with 1-5% triethylamine (
Et3N
) to neutralize the acidic silanol groups.
Q: Does the electronic nature of the substituent on the aromatic ring affect the yield of 1,5-benzodiazepines?A: Interestingly, when using optimized heteropolyacid (HPA) catalysts, the electronic nature of the substituent (electron-withdrawing vs. electron-donating) has a negligible effect on the final yield, as the bifunctional (acidic and redox) properties of the catalyst drive the reaction forward uniformly.
Part 5: References
Synthesis of 1,4-Diazacycles by Hydrogen Borrowing | Organic Letters
Source: ACS Publications
URL:[Link]
Synthesis of 1,4-Diazepanes and Benzo[b][1,4]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent | The Journal of Organic Chemistry
Source: ACS Publications
URL:[Link]
Synthesis of 1,4-Oxazepane-2,5-diones via Cyclization of Rotationally Restricted Amino Acid Precursors... | The Journal of Organic Chemistry
Source: ACS Publications
URL:[Link]
Development of a Potential Manufacturing Route to PF-00610355... | Organic Process Research & Development
Source: ACS Publications
URL:[Link]
Technical Support Center: Optimizing Coupling Reactions on the 1,4-Diazepane Scaffold
Welcome to the technical support center for chemists and drug development professionals working with the 1,4-diazepane scaffold. This guide is designed to provide practical, field-proven insights into optimizing common a...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for chemists and drug development professionals working with the 1,4-diazepane scaffold. This guide is designed to provide practical, field-proven insights into optimizing common and challenging coupling reactions on this versatile, yet often tricky, saturated heterocycle. As a privileged structure in medicinal chemistry, mastering the functionalization of the 1,4-diazepane core is critical for the rapid development of novel therapeutics.[1] This resource, structured as a series of troubleshooting guides and frequently asked questions, will help you navigate the complexities of these reactions, from achieving high yields in N-arylation to controlling selectivity and overcoming sluggish amide bond formations.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental failures in a question-and-answer format, providing a systematic approach to problem-solving.
Buchwald-Hartwig N-Arylation
Question: Why am I observing low to no yield in my Buchwald-Hartwig amination on the 1,4-diazepane core?
Answer:
Low conversion in Buchwald-Hartwig reactions involving saturated secondary amines like 1,4-diazepane is a common issue. The problem often stems from one of four areas: catalyst activity, base selection, solvent conditions, or reagent integrity.
Potential Cause 1: Insufficient Catalyst Activity. The 1,4-diazepane nitrogen is a secondary amine, which can be less nucleophilic or more sterically hindered than primary amines, requiring a highly active catalyst system.[2][3]
Solution:
Screen Ligands: Employ electron-rich, sterically hindered biaryl phosphine ligands. These are designed to promote the challenging oxidative addition and reductive elimination steps of the catalytic cycle.[4] Start with established ligands such as RuPhos , BrettPhos , or XPhos .[5][6]
Use a Precatalyst: Switch from a simple palladium source like Pd(OAc)₂ or Pd₂(dba)₃ to a well-defined palladacycle precatalyst (e.g., G3 or G4-generation Buchwald precatalysts). Precatalysts ensure the efficient and reliable generation of the active Pd(0) species in solution, which can be a significant source of variability when starting from Pd(II) sources.[2][5]
Potential Cause 2: Incorrect Base Selection. The base plays a crucial role in deprotonating the amine, making it sufficiently nucleophilic to engage in the catalytic cycle. Its strength, solubility, and steric bulk are critical parameters.[7]
Solution:
Strong, Non-Nucleophilic Bases: For many challenging couplings, a strong base like sodium tert-butoxide (NaOtBu) is the standard.[2]
Weaker Bases for Sensitive Substrates: If your substrate contains base-sensitive functional groups, weaker inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be effective, though they may require higher temperatures.[2][5] The choice of base can be solvent-dependent; for instance, K₃PO₄ often works well in toluene or dioxane.[7]
Ensure Base Quality: Use a freshly opened bottle of base or dry it thoroughly before use. The particle size of inorganic bases can also affect reaction rates, so consider grinding the base to a fine powder before adding it to the reaction.[2]
Potential Cause 3: Solvent and Air/Moisture Issues. The catalytic cycle is sensitive to oxygen, which can oxidize the Pd(0) catalyst and phosphine ligands, and to water, which can lead to hydrodehalogenation of the aryl halide.[5][8]
Solution:
Use Anhydrous, Degassed Solvents: Employ dry, non-protic solvents such as toluene, 1,4-dioxane, or CPME.[5]
Thorough Degassing: Ensure the solvent and the final reaction mixture are rigorously degassed. This can be achieved by sparging with an inert gas (argon or nitrogen) for 20-30 minutes or by using several freeze-pump-thaw cycles.[8]
Question: I'm struggling with selectivity. How can I favor mono-arylation over di-arylation on the 1,4-diazepane ring?
Answer:
Controlling selectivity is a primary challenge due to the two reactive secondary amine nitrogens on the diazepane scaffold. Achieving mono-substitution requires careful control over reaction conditions and stoichiometry.[5]
Strategy 1: Employ a Mono-Protection Strategy. This is the most robust method for ensuring mono-functionalization.
Protocol: Protect one of the diazepane nitrogens with a readily cleavable group, such as a tert-butoxycarbonyl (Boc) group. Perform the N-arylation on the remaining free amine. Subsequently, deprotect the Boc group under standard acidic conditions to yield the desired mono-arylated product.[5]
Strategy 2: Optimize Reaction Conditions for Direct Mono-Arylation. If a protection-deprotection sequence is undesirable, you can optimize the reaction conditions to favor the kinetic mono-arylated product.
Slow Addition: Add a solution of the aryl halide (1.0 equivalent) slowly over several hours to the reaction mixture containing the diazepane (typically >1.2 equivalents) using a syringe pump. This maintains a low concentration of the electrophile, minimizing the statistical probability of a second coupling event.[5]
Lower Temperature: High temperatures can favor the formation of the thermodynamically more stable di-arylated product. Attempt the reaction at a lower temperature (e.g., 70-80 °C instead of >100 °C) and monitor the reaction progress carefully by TLC or LC-MS to stop it before significant di-arylation occurs.[5]
Suzuki-Miyaura C-C Coupling
Question: My Suzuki coupling with a diazepane-substituted aryl halide is sluggish or incomplete. What should I try?
Answer:
A stalled Suzuki reaction points to issues with the catalytic system, particularly the transmetalation step, or the stability of the reagents.
Potential Cause 1: Inefficient Catalyst System. The electronic properties of the diazepane substituent on the aryl halide can impact the efficiency of the catalytic cycle.
Solution:
Ligand Choice: For electron-rich or sterically hindered aryl halides, bulky, electron-rich phosphine ligands like XPhos or SPhos are often highly effective as they accelerate both the oxidative addition and reductive elimination steps.[9][10]
Catalyst Source: Ensure your palladium source is active. Pd₂(dba)₃ can degrade over time. Consider using a more robust precatalyst or a pre-formed Pd(0) source like Pd(PPh₃)₄.[8]
Potential Cause 2: Ineffective Base or Poor Solubility. The base is critical for activating the boronic acid to form a more nucleophilic borate species, which is necessary for transmetalation.[11]
Solution:
Screen Bases: If a common base like K₂CO₃ is not working, screen others. K₃PO₄ is often effective in anhydrous conditions, while Cs₂CO₃ can be beneficial due to its higher solubility in some organic solvents.[8]
Solvent System: The reaction often requires a biphasic solvent system (e.g., toluene/water, dioxane/water) to dissolve both the organic-soluble aryl halide and the water-soluble inorganic base. Ensure vigorous stirring to maximize the interfacial area where the reaction occurs.[8][12] If your substrate is poorly soluble, consider solvents like DMF or DME.[12][13]
Potential Cause 3: Boronic Acid Decomposition. Arylboronic acids can undergo protodeborylation (cleavage of the C-B bond) or form unreactive cyclic anhydrides (boroxines), especially under heating.
Solution:
Use Boronate Esters: Consider using more stable boronate esters, such as pinacol esters (Bpin), which are less prone to decomposition.
Check Reagent Quality: Use high-quality boronic acid and store it appropriately.
Amide Coupling
Question: I am having difficulty forming an amide bond between a carboxylic acid and the 1,4-diazepane nitrogen. Standard coupling conditions are failing.
Answer:
The secondary amine of the 1,4-diazepane can be a relatively weak nucleophile, especially if substituted with bulky groups. Failed amide couplings are often due to insufficient activation of the carboxylic acid or an inappropriate choice of coupling reagents and conditions.[14]
Potential Cause 1: Inadequate Carboxylic Acid Activation. Standard reagents may not be potent enough to activate the acid for reaction with a less nucleophilic amine.
Solution:
Use High-Activity Coupling Reagents: Switch to more powerful uronium/aminium-based coupling reagents like HATU or HBTU . These reagents rapidly form a highly reactive activated ester intermediate.[15][16]
Convert to Acid Chloride: For a more robust approach, convert the carboxylic acid to the corresponding acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acid chloride is highly electrophilic and will typically react with the diazepane amine under mild conditions, often just with a non-nucleophilic base like triethylamine or DIPEA.[17]
Potential Cause 2: Incorrect Additives or Base. The reaction environment is critical for efficient coupling.
Solution:
Include Additives: When using carbodiimide reagents like EDC, the inclusion of an additive such as 1-hydroxybenzotriazole (HOBt) or DMAP is often essential. HOBt forms an active ester that is less prone to side reactions, while DMAP can act as an acyl transfer catalyst, significantly accelerating the reaction.[15] A combination of EDC, DMAP (1 equiv), and a catalytic amount of HOBt can be very effective.[15]
Base Selection: Ensure a suitable non-nucleophilic organic base (e.g., DIPEA, Et₃N) is present to neutralize the acid formed during the reaction and to deprotonate the amine, if necessary.[15][18]
Frequently Asked Questions (FAQs)
Q1: What are the most common challenges when working with the 1,4-diazepane scaffold in coupling reactions?
The primary challenges arise from its structure:
Di-functionalization: The presence of two nucleophilic secondary amines often leads to mixtures of mono- and di-substituted products, making selectivity a key hurdle.[5]
Steric Hindrance: The seven-membered ring can adopt various conformations, and substituents on the ring can create significant steric bulk around the nitrogen atoms, slowing down reactions.[19]
Lower Nucleophilicity: As secondary amines, the diazepane nitrogens can be less reactive than primary amines, requiring more forcing conditions or highly active catalysts.[2]
Complexation/Chelation: The bidentate nature of the diazepine can potentially lead to catalyst inhibition by forming stable, unreactive complexes with the metal center, although this is less common with the highly active catalyst systems used today.
Q2: How do I choose the right palladium catalyst and ligand for my specific diazepane coupling?
The choice is substrate-dependent, but some general principles apply:
For N-Arylation (Buchwald-Hartwig): Start with a bulky, electron-rich dialkylbiaryl phosphine ligand. Ligands like RuPhos , BrettPhos , and XPhos are excellent starting points because they are known to promote challenging couplings of secondary amines.[5][6] Using a precatalyst (e.g., XPhos-Pd-G3) is highly recommended for reproducibility.[2]
For C-C Coupling (Suzuki): The ligand must also support the transmetalation step. XPhos and SPhos are again excellent choices for coupling diazepane-substituted aryl halides.[9] For some systems, bidentate ligands like dppf can also be effective.[4]
Q3: What is the role of the base in these coupling reactions, and how do I select the best one?
The base is not a passive component; it is a critical mechanistic player.
In Buchwald-Hartwig Amination: The base's primary role is to deprotonate the N-H bond of the diazepane (either free or coordinated to palladium) to generate the active nucleophile. Stronger bases like NaOtBu or LHMDS are often required.[2]
In Suzuki Coupling: The base activates the boronic acid by forming a tetracoordinate "ate" complex (e.g., R-B(OH)₃⁻), which increases the nucleophilicity of the organic group and facilitates its transfer to the palladium center (transmetalation).[11]
Selection Criteria: The choice depends on the reaction type and substrate tolerance. A good starting point is to screen a strong base (NaOtBu), a moderately strong carbonate (Cs₂CO₃), and a phosphate (K₃PO₄).[2][8]
Q4: Are there any alternative coupling methods to consider for functionalizing 1,4-diazepanes?
Yes. While palladium-catalyzed reactions are the most common, other methods can be useful:
Chan-Lam Coupling: This is a copper-catalyzed N-arylation reaction that uses arylboronic acids as the coupling partner. It often proceeds under milder, open-flask conditions and can be an excellent alternative if palladium-based methods fail.[20]
Nucleophilic Aromatic Substitution (SₙAr): If the aryl partner is highly electron-deficient (e.g., containing nitro or cyano groups), a direct SₙAr reaction with the diazepane may be possible without a metal catalyst, often requiring heat and a polar aprotic solvent like DMSO or DMF.
Protocols & Data
Protocol 1: General Procedure for Screening Buchwald-Hartwig N-Arylation Conditions
This protocol is designed for small-scale screening in parallel to identify optimal conditions.
Preparation: In an array of oven-dried reaction vials equipped with stir bars, add the aryl halide (1.0 equiv, e.g., 0.1 mmol), the palladium precatalyst (e.g., 2 mol%), and the phosphine ligand (e.g., 4 mol%).
Inert Atmosphere: Seal the vials with septa, and purge with argon or nitrogen for 10-15 minutes.
Reagent Addition: Through the septa, add the 1,4-diazepane substrate (1.2 equiv), the base (2.0 equiv), and the anhydrous, degassed solvent (to achieve a concentration of ~0.1 M).
Reaction: Place the vials in a preheated aluminum block on a stirrer plate at the desired temperature (e.g., 80-110 °C).
Monitoring: After a set time (e.g., 4, 12, 24 hours), take a small aliquot from each reaction, quench with water, extract with a suitable solvent (e.g., ethyl acetate), and analyze by LC-MS to determine conversion.
Work-up: Once complete, cool the reaction, dilute with an organic solvent, filter through a pad of celite to remove palladium residues, and concentrate. Purify the crude product by flash column chromatography.
Table 1: Recommended Ligands for Buchwald-Hartwig Coupling on Diazepanes
General-purpose, highly active for coupling secondary amines with aryl chlorides and bromides.[9]
RuPhos
Biaryl Monophosphine
Contains a dialkylphosphino group and ether linkage, promoting high activity.[5]
Excellent for challenging couplings, particularly with sterically hindered substrates.[5]
BrettPhos
Biaryl Monophosphine
Features a bulky phosphine and a methoxy group, providing high stability and activity.
Effective for a wide range of C-N couplings, including those with heterocyclic amines.[21]
Josiphos
Ferrocenyl Diphosphine
Bidentate ligand that can provide different reactivity profiles.
Can be effective in specific cases where monophosphine ligands fail.[5]
Table 2: Common Bases and Their Properties for Coupling Reactions
Base
pKₐH (of conjugate acid)
Type
Common Solvents
Notes
NaOtBu
~19
Strong, Non-nucleophilic
Toluene, Dioxane, THF
Highly effective but can be incompatible with base-sensitive functional groups.[2]
K₃PO₄
~12.3
Weak Inorganic
Toluene, Dioxane, DMF
Good for sensitive substrates; often requires higher temperatures.[5][8]
Cs₂CO₃
~10.3
Weak Inorganic
Toluene, Dioxane, DMF
Better solubility in organic solvents than other carbonates; often a good choice.[8][22]
K₂CO₃
~10.3
Weak Inorganic
Toluene/H₂O, Dioxane/H₂O
Standard base for many Suzuki couplings, often used in aqueous mixtures.[8][13]
Visual Guides
Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig reactions.
Caption: Decision tree for controlling mono- vs. di-arylation selectivity.
References
Dounay, A. B., & Wüthrich, K. (2014). Synthesis of Saturated N-Heterocycles. The Journal of Organic Chemistry, 79(10), 4275–4289. [Link]
ETH Zurich Research Collection. (2014). Synthesis of Saturated N- Heterocycles. [Link]
García-López, J. A., et al. (2015). A catalytic route to dibenzodiazepines involving Buchwald–Hartwig coupling: reaction scope and mechanistic consideration. RSC Advances, 5(116), 95983–95993. [Link]
Ghotbi, Y., et al. (2021). Development of novel alpha 2B adrenergic receptor ligands by using a palladium catalyzed Buchwald Hartwig amination with a brominated benzodiazepine. Bioorganic & Medicinal Chemistry, 45, 116323. [Link]
Wang, D., et al. (2023). Site- and enantioselective cross-coupling of saturated N-heterocycles with carboxylic acids by cooperative Ni/photoredox catalysis. Nature Communications, 14(1), 169. [Link]
Sunesson, Y., et al. (2014). Role of the base in Buchwald-Hartwig amination. The Journal of Organic Chemistry, 79(24), 11961–11969. [Link]
ResearchGate. (n.d.). Chan-Lam coupling reactions: Synthesis of heterocycles. [Link]
AbbVie. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]
Rombouts, F. J. R., et al. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. Organic & Biomolecular Chemistry, 21(25), 5227–5231. [Link]
Frontiers in Chemistry. (2021). Chemical insights into the synthetic chemistry of five-membered saturated heterocycles—a transition metal–catalyzed approach. [Link]
Fiat, A., et al. (2016). Optimisation of a key cross-coupling reaction towards the synthesis of a promising antileishmanial compound. Tetrahedron Letters, 57(38), 4294–4296. [Link]
An, G., et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Organic Letters, 12(20), 4504–4507. [Link]
ResearchGate. (n.d.). Suzuki–Miyaura cross‐coupling reaction and the reactions of diazo compounds and boron reagents. [Link]
ACS Publications. (2020). Synthesis of 1,4-Diazepanes and Benzo[b][22][23]diazepines by a Domino Process Involving the In Situ Generation of an Aza-Nazarov Reagent. The Journal of Organic Chemistry, 85(18), 11847–11856. [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. [Link]
YouTube. (2025, January 2). Condition Optimization for Buchwald-Hartwig Reactions. [Link]
University of Leeds. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Link]
ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?[Link]
Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link]
AIR Unimi. (n.d.). MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation. [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of saturated 1,4-benzodiazepines via Pd-catalyzed carboamination reactions. [Link]
Master Organic Chemistry. (2018, February 28). The Amide Functional Group: Properties, Synthesis, and Nomenclature. [Link]
National Center for Biotechnology Information. (n.d.). A General Strategy to Install Amidine Functional Groups Along the Peptide Backbone. [Link]
Chemistry World. (2020, November 12). Big data behind cheat sheets for optimising Buchwald–Hartwig cross-couplings. [Link]
Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]
Growing Science. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. [Link]
ACS Publications. (2026, February 27). Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes. [Link]
ChemRxiv. (n.d.). Scalable Synthesis of 6-Functionalized 1,4-Oxazepanes. [Link]
Reddit. (2023, December 20). Help needed with unreproducible Suzuki coupling. r/Chempros. [Link]
National Center for Biotechnology Information. (n.d.). Multicomponent synthesis of diverse 1,4-benzodiazepine scaffolds. [Link]
Reddit. (2023, June 21). Need help with N-Arylation reaction. r/OrganicChemistry. [Link]
National Center for Biotechnology Information. (2025, July 17). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. [Link]
MDPI. (2020, June 6). Palladium-Catalyzed Benzodiazepines Synthesis. [Link]
National Center for Biotechnology Information. (2011, May 6). Synthesis of saturated 1,4-benzodiazepines via Pd-catalyzed carboamination reactions. [Link]
Organic Syntheses Procedure. (n.d.). via a 60 mL syringe through the 15/25 rubber septum on the side-neck of the flask. The stirred, homogeneous solution (Figure 2a) is cooled to 0 °C in an ice-water bath for 10 min, then the flask is charged with a solution of. [Link]
Differentiating Isomers of Substituted 1,4-Diazepanes: A Strategic Analytical Guide
Substituted 1,4-diazepanes are a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents with applications ranging from anxiolytics to anticonvulsants.[1] However, the introduction o...
Author: BenchChem Technical Support Team. Date: March 2026
Substituted 1,4-diazepanes are a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents with applications ranging from anxiolytics to anticonvulsants.[1] However, the introduction of substituents to the flexible seven-membered diazepane ring invariably introduces isomerism—a critical challenge for drug development. The precise three-dimensional arrangement of atoms can dramatically alter a molecule's pharmacological and toxicological profile.[2] Therefore, the unambiguous identification and separation of constitutional isomers, diastereomers, and enantiomers is not merely an analytical task; it is a prerequisite for ensuring drug safety, efficacy, and intellectual property.
This guide provides a comprehensive, technically-grounded framework for differentiating isomers of substituted 1,4-diazepanes. Moving beyond a simple listing of techniques, we will explore the causal logic behind experimental choices, offering field-proven insights and detailed protocols to construct a self-validating analytical workflow.
The Challenge: Conformational Complexity and Isomeric Diversity
The seven-membered 1,4-diazepane ring is not planar. It exists in a dynamic equilibrium of various conformations, including chair, twist-chair, boat, and twist-boat forms.[3][4][5] The specific conformation can be influenced by the nature and position of substituents.[6] This inherent flexibility complicates analysis, as different isomers may also exhibit distinct conformational preferences.
Constitutional Isomers: These isomers have the same molecular formula but different connectivity. For example, substituents can be placed at various positions on the diazepane ring.
Stereoisomers: These have the same connectivity but differ in the spatial arrangement of atoms.
Diastereomers: Stereoisomers that are not mirror images of each other. In diazepanes, this typically arises from having two or more chiral centers, leading to cis/trans relationships between substituents.
Enantiomers: Non-superimposable mirror images that arise from the presence of one or more chiral centers. They possess identical physical properties (melting point, boiling point, solubility) in an achiral environment, making their separation and differentiation particularly challenging.[7]
A Strategic Workflow for Isomer Differentiation
A multi-technique, orthogonal approach is essential for the complete and unambiguous characterization of substituted 1,4-diazepane isomers. A logical workflow ensures that each analytical step builds upon the last, from initial separation to definitive structural elucidation.
Caption: A strategic workflow for the separation and identification of 1,4-diazepane isomers.
Part 1: Chromatographic Separation - The Essential First Step
Chromatography is the cornerstone of isomer analysis, enabling the physical separation of different species from a mixture.
High-Performance Liquid Chromatography (HPLC)
HPLC is the most versatile technique for separating non-volatile diazepane derivatives.
For Constitutional Isomers & Diastereomers: Standard reverse-phase HPLC using C18 columns is highly effective. These isomers typically exhibit different polarities, leading to different retention times.
For Enantiomers (Chiral HPLC): Separating enantiomers requires a chiral environment. This is most commonly achieved using a Chiral Stationary Phase (CSP).[2][8][9] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often the first choice due to their broad applicability.
CSP Type
Separation Principle
Typical Mobile Phases
Best For
Polysaccharide-based
Inclusion into chiral grooves, hydrogen bonding, dipole-dipole interactions.
Normal Phase (Hexane/Alcohol), Polar Organic, Reverse Phase.
Broad range of chiral compounds, often the first screening choice.
Formation of transient diastereomeric metal complexes.
Aqueous buffers with a metal salt (e.g., CuSO₄).
Amino acids and related structures.
Experimental Protocol: Chiral HPLC Method Development Screen
Column Selection: Begin by screening on two complementary polysaccharide-based columns, such as one cellulose-based (e.g., Chiralcel® OD) and one amylose-based (e.g., Chiralpak® AD).
Initial Mobile Phase Screen:
Normal Phase: Screen with n-Hexane/2-Propanol (90:10 v/v) and n-Hexane/Ethanol (90:10 v/v).[8]
For basic diazepanes: Add 0.1% diethylamine (DEA) to the mobile phase to improve peak shape.
For acidic diazepanes: Add 0.1% trifluoroacetic acid (TFA).
Flow Rate: Set to 1.0 mL/min.
Detection: Use a UV detector at a wavelength where the analyte absorbs (e.g., 254 nm).
Optimization: If partial separation is observed, optimize the ratio of alcohol in the mobile phase. Lowering the alcohol content generally increases retention and resolution.
Confirmation: The goal is to achieve baseline resolution (Rs > 1.5) between the enantiomeric peaks.
Part 2: Spectroscopic & Spectrometric Elucidation
Once isomers are separated (or if analyzing a pure sample), spectroscopic techniques are employed to determine the precise chemical structure.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool
NMR is unparalleled for determining the constitution and relative stereochemistry of isomers in solution.[10]
1D NMR (¹H and ¹³C): Essential for confirming the basic carbon-hydrogen framework. Constitutional isomers will show distinct spectra with different chemical shifts and coupling constants. Diastereomers will also have unique ¹H and ¹³C spectra, although the differences may be more subtle than for constitutional isomers.
2D NMR (COSY, HSQC, HMBC): These experiments are crucial for unambiguously assigning all proton and carbon signals and confirming the molecule's connectivity.
Nuclear Overhauser Effect Spectroscopy (NOESY/ROESY): This is the most powerful NMR technique for differentiating diastereomers. It detects protons that are close to each other in space (< 5 Å), regardless of whether they are connected through bonds. For a substituted diazepane, a NOESY experiment can definitively establish the cis or trans relationship of substituents. For example, a cross-peak between the protons of two substituents indicates they are on the same face of the ring (cis). The absence of such a cross-peak suggests a trans relationship.[11]
Table: Expected NMR Differences Between Isomer Types
Isomer Type
¹H / ¹³C NMR
COSY / HSQC / HMBC
NOESY / ROESY
Constitutional
Different number of signals, chemical shifts, and coupling constants.
Different correlation patterns confirming different connectivity.
Different through-space correlations.
Diastereomers
Unique sets of signals for each isomer. Chemical shifts and coupling constants will differ.
Same overall connectivity pattern but with different chemical shifts for correlated signals.
Key differentiating technique. Presence or absence of specific cross-peaks reveals relative stereochemistry.
Enantiomers
Spectra are identical in an achiral solvent.
Spectra are identical.
Spectra are identical.
Mass Spectrometry (MS): The Molecular Weight Gatekeeper
Coupled with chromatography (LC-MS or GC-MS), MS is excellent for confirming the molecular weight of the isomers and differentiating constitutional isomers based on their fragmentation patterns.[12][13] While standard MS cannot distinguish between stereoisomers, techniques like ion mobility-mass spectrometry (IM-MS) are emerging as powerful tools that can separate gas-phase ions based on their size and shape, enabling the resolution of some stereoisomers.[14][15][16]
X-ray Crystallography: The Ultimate Answer for Absolute Structure
When a suitable single crystal can be grown, X-ray crystallography provides an unambiguous, three-dimensional structure of the molecule.[6][17][18] It is the gold standard for determining both relative and absolute stereochemistry, providing definitive proof of an isomer's identity. However, the primary limitation is the requirement of a high-quality crystal, which can be challenging to obtain.
Vibrational Circular Dichroism (VCD): Absolute Configuration in Solution
VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[7][19] It offers a powerful alternative to X-ray crystallography for determining the absolute configuration of enantiomers.[20][21] A key advantage is that it is a solution-phase technique, negating the need for crystallization.[20][22] The experimental VCD spectrum is compared to a spectrum predicted by density functional theory (DFT) calculations for a known configuration (e.g., the R-enantiomer). A match between the experimental and calculated spectra confirms the absolute configuration of the sample.
Case Study: Differentiating cis- and trans-2,7-diphenyl-1,4-diazepane
Let's consider the challenge of distinguishing between the cis (a meso compound) and trans (a racemic pair of enantiomers) diastereomers of 2,7-diphenyl-1,4-diazepane.
Separation: A reverse-phase HPLC method would likely separate the two diastereomers due to differences in their polarity and shape, resulting in two distinct peaks.
Structural Elucidation (NMR): The key to differentiation lies in the NOESY spectrum. The protons at the stereogenic centers (H2 and H7) are crucial.
Caption: Expected key NOESY correlations for cis- and trans-isomers.
cis-Isomer: If the molecule adopts a conformation where both H2 and H7 are in axial positions, a strong NOE cross-peak will be observed between them, confirming they are on the same face of the ring.
trans-Isomer: In the trans isomer, one proton will be axial and the other equatorial. They will be too far apart in space to generate a significant NOE cross-peak.
This clear difference in the NOESY spectrum provides definitive evidence to assign the relative stereochemistry of each separated diastereomer. The trans diastereomer could then be subjected to chiral HPLC to separate its two enantiomers.
Conclusion
The differentiation of substituted 1,4-diazepane isomers is a complex but manageable challenge that requires a systematic and multi-faceted analytical strategy. There is no single "magic bullet" technique. Success hinges on the intelligent application of orthogonal methods, beginning with robust chromatographic separation and culminating in definitive structural elucidation by NMR, X-ray crystallography, or VCD. By understanding the strengths and limitations of each technique and applying them within a logical workflow, researchers can confidently and accurately characterize these critical pharmaceutical building blocks.
References
Vibrational Circular Dichroism: A New Tool for the Solution-State Determination of the Structure and Absolute Configuration of Chiral Natural Product Molecules.
Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe.
Vibrational circular dichroism (VCD). Bruker.
Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe.
Insights and prospects for ion mobility-mass spectrometry in clinical chemistry. PMC.
Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characteris
Separation of isomeric lipids by ion mobility- time of flight mass spectrometry. tofwerk.
Isomer Separation with Vocus Ion Mobility Spectrometry. AZoM.
High resolution ion mobility-mass spectrometry for separation and identification of isomeric lipids. Analyst (RSC Publishing).
ABSOLUTE CONFIGUR
Molecular structure in the solid state by X-ray crystallography and SSNMR and in solution by NMR of two 1,4-diazepines.
Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one. IUCr Journals.
Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers.
NMR spectroscopic and theoretical study on the isomerism of dimethyl benzodiazepine (diylidene)
1,4-Ditosyl-1,4-diazepane. PMC.
Homopiperazine (Hexahydro-1,4-diazepine). MDPI.
NMR spectroscopic and theoretical studies on the isomerism of 1,5-benzodiazepin-2-one derivatives containing a perfluorinated side chain.
Chemical ionisation mass spectrometry for the measurement of atmospheric amines.
CONFORMATIONAL ANALYSIS OF SEVEN-MEMBERED RING LACTONES. pmf.uns.ac.rs.
1,4-Ditosyl-1,4-diazepane. PubMed.
Separation, isolation and identification of optical isomers of 1,4-benzodiazepine glucuronides from biological fluids by reversed-phase high-performance liquid chrom
13C NMR spectroscopy for the differentiation of enantiomers using chiral solv
A Strategy for Developing HPLC Methods for Chiral Drugs.
Chiral Mobile-Phase Additives in HPLC Enantioseparations.
Chiral HPLC Separ
Synthesis and characterization of some 1,4-diazepines deriv
HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
HPLC separation of enantiomers using chiral stationary phases.
Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Oxford Instruments.
CHAPTER 12: Mass Spectrometric Analysis of Cyclic Peptides. Books.
An Overview on Total Analytical Methods for the Detection of 1,4-Benzodiazepines. Walsh Medical Media.
Method of analysis of amine by mass spectrometry.
Detection of 1,4-Benzodiazepine by Using Different Analytical Methods. Research and Reviews.
Spectroscopy of Amines. Chemistry LibreTexts.
Synthesis of Substituted 1,4-Diazepines and 1,5-Benzodiazepines Using an Efficient Heteropolyacid-C
A New Systematization of the Conformational Behavior of Seven-Membered Rings.
Conformational sampling of seven-membered rings using extended puckering collective variables in metadynamics. The Journal of Chemical Physics.
Conformational and Stereodynamic Behavior of Five- to Seven-Membered 1-Aryl-2-iminoazacycloalkanes. PMC.
Incorporating NOE-Derived Distances in Conformer Generation of Cyclic Peptides with Distance Geometry.
A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chrom
Biological activity comparison between 1,4-diazepane and 1,5-benzodiazepine cores
The architectural decision between utilizing a 1,4-diazepane (homopiperazine) core versus a 1,5-benzodiazepine core represents a critical inflection point in rational drug design. While both scaffolds share a seven-membe...
Author: BenchChem Technical Support Team. Date: March 2026
The architectural decision between utilizing a 1,4-diazepane (homopiperazine) core versus a 1,5-benzodiazepine core represents a critical inflection point in rational drug design. While both scaffolds share a seven-membered diazepine ring, their distinct conformational topographies and electronic distributions drive wildly divergent biological activities. As an application scientist navigating hit-to-lead optimization, understanding the causality behind these structural nuances is paramount for successfully targeting specific biological pathways.
Structural Causality and Pharmacological Divergence
1,4-Diazepane: The Flexible Aliphatic Adapter
The 1,4-diazepane core lacks a rigidifying fused benzene ring, rendering it highly flexible and predominantly aliphatic. This conformational plasticity allows the ring to act as a dynamic "adapter," molding itself into deep, complex enzymatic pockets. For instance, in the development of Factor Xa (fXa) inhibitors, the 1,4-diazepane moiety perfectly orientates to interact with the S4 aryl-binding domain, yielding highly potent antithrombotic activity[1]. Furthermore, its basicity and lower steric hindrance reduce P-glycoprotein (P-gp) efflux liability and increase passive membrane permeability. This makes it an exceptional scaffold for central nervous system (CNS) penetrant molecules, such as highly selective Orexin 1 receptor (OX1R) PET imaging probes[2].
1,5-Benzodiazepine: The Rigid Privileged Scaffold
Conversely, the 1,5-benzodiazepine core is a well-documented "privileged scaffold" characterized by the fusion of a benzene ring to the diazepine system. This fusion locks the molecule into a more rigid, boat-like conformation, projecting substituents at the C2, C3, and C4 positions into highly predictable spatial vectors. This rigidity is heavily exploited in antimicrobial and antifungal drug development. For example, specific 1,5-benzodiazepine derivatives featuring a 2-pyridyl group at C2 and ester modifications at C3 exhibit profound antifungal activity against Cryptococcus neoformans, vastly outperforming standard reference drugs[3]. The rigid core ensures the optimal 3D presentation of these pharmacophores to the fungal target, while a methyl group at the C8 position further enhances inhibitory activity[4].
Divergent pharmacological targeting of 1,4-diazepane and 1,5-benzodiazepine scaffolds.
Comparative Biological Activity Profile
To objectively compare the performance of these two cores, the following table synthesizes quantitative potency metrics across their primary therapeutic applications.
To objectively validate the biological activities of these distinct cores, robust assay systems are required. Below are the optimized protocols for evaluating both scaffolds, designed with strict internal controls to ensure data integrity and self-validation.
Parallel biological validation workflows for diazepine and benzodiazepine derivatives.
Protocol A: Radioligand Binding Assay for 1,4-Diazepane CNS Probes
Objective: To determine the binding affinity (IC50) of flexible 1,4-diazepane derivatives for the Orexin 1 Receptor[2].
Causality: Radioligand competition allows for the precise quantification of receptor affinity. Because 1,4-diazepanes are highly flexible, we use competitive displacement of a known [125I]-labeled ligand to prove that the test compound successfully adopts the required conformation to bind the active site.
Step-by-Step Methodology:
Membrane Preparation: Harvest CHO cells stably expressing human OX1R. Homogenize in assay buffer (25 mM HEPES, 2.5 mM CaCl2, 1 mM MgCl2, 0.1% BSA, pH 7.4) and centrifuge at 20,000 x g to isolate the membrane fraction.
Assay Assembly: In a 96-well plate, combine 50 μg of membrane protein, 0.1 nM of the radioligand (e.g.,[125I]5IBOM), and serial dilutions of the 1,4-diazepane test compound (10^-11 to 10^-5 M).
Internal Validation (Self-Validation): Include specific wells with a saturating concentration of an unlabeled reference drug (e.g., 10 μM Suvorexant) to define Non-Specific Binding (NSB). Total Binding (TB) is defined by wells containing only the radioligand and vehicle. This ensures any signal drop is due to true receptor competition, not assay artifact.
Incubation & Filtration: Incubate the plate at room temperature for 90 minutes to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (causality: pre-soaking neutralizes the filter's charge, drastically reducing non-specific binding of the basic 1,4-diazepane core).
Quantification: Wash filters three times with ice-cold buffer. Measure the retained radioactivity using a gamma counter. Calculate IC50 using non-linear regression.
Protocol B: Broth Microdilution Assay for 1,5-Benzodiazepine Antimicrobials
Objective: To determine the Minimum Inhibitory Concentration (MIC) of rigid 1,5-benzodiazepine derivatives against C. neoformans[3][4].
Causality: The microdilution method provides a standardized environment to assess the direct fungistatic/fungicidal properties driven by the rigid benzodiazepine pharmacophores.
Step-by-Step Methodology:
Inoculum Preparation: Culture C. neoformans (ATCC 32264) on Sabouraud Dextrose Agar for 48 hours. Suspend colonies in sterile saline and adjust to a 0.5 McFarland standard. Dilute 1:100 in RPMI 1640 broth.
Compound Dilution: Dissolve the 1,5-benzodiazepine test compounds in DMSO. Perform two-fold serial dilutions in a 96-well microtiter plate to achieve final concentrations ranging from 0.25 to 128 μg/mL.
Growth Control: Media + Inoculum + 1% DMSO (ensures the DMSO vehicle is non-toxic and the organism is viable).
Sterility Control: Media only (ensures no environmental contamination).
Inoculation & Incubation: Add 100 μL of the diluted inoculum to each well (final volume 200 μL). Incubate at 35°C for 48-72 hours.
Readout: Visually inspect the plates or use a spectrophotometer (OD 600 nm) to determine the lowest concentration of the compound that completely inhibits visible fungal growth, establishing the MIC.
References
BIOLOGICAL PROPERTIES OF 1,5-BENZODIAZEPINE-2,4- DIONES. Moroccan Journal of Heterocyclic Chemistry. Link
[1] Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity. PubMed / Bioorganic & Medicinal Chemistry. 1
[2] Structure-Affinity-Pharmacokinetics Relationships of Novel 18F-Labeled 1,4-Diazepane Derivatives for Orexin 1 Receptor Imaging. ACS Publications. 2
[4] Efficient Synthesis and Biological Evaluation of a Novel Series of 1,5-Benzodiazepine Derivatives as Potential Antimicrobial Agents. PubMed / Chemical Biology & Drug Design. 4
[5] 1,4-Diazepane-2-ones as novel inhibitors of LFA-1. ScienceDirect / Bioorganic & Medicinal Chemistry Letters.5
Navigating the Disposal of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide: A Guide for the Modern Laboratory
In the fast-paced environment of drug discovery and development, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The proper disposal of these compounds is a critical, yet often overlooked...
Author: BenchChem Technical Support Team. Date: March 2026
In the fast-paced environment of drug discovery and development, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The proper disposal of these compounds is a critical, yet often overlooked, aspect of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide, a compound frequently utilized in contemporary research. Our approach is grounded in established safety protocols and a deep understanding of chemical reactivity, ensuring that your laboratory not only advances scientific frontiers but also upholds the highest standards of operational excellence and environmental stewardship.
I. Hazard Identification and Risk Assessment: Understanding the Compound
A closely related compound, (R)-Benzyl 5-methyl-1,4-diazepane-1-carboxylate, is classified with the following hazards:
Skin Irritant, Category 2
Eye Irritant, Category 2
Specific Target Organ Toxicity (Single Exposure), Category 3
Given the structural similarities, it is prudent to handle 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide with a similar level of caution. The presence of the hydrobromide salt suggests that it may be corrosive, and the carboximidamide group could present unique reactivity profiles. Therefore, a conservative approach to handling and disposal is warranted.
Table 1: Key Properties of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide
II. Personal Protective Equipment (PPE): The First Line of Defense
The selection and consistent use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling any chemical waste. Based on the potential hazards, the following PPE is mandatory when managing the disposal of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide:
Eye and Face Protection: Chemical safety goggles are essential. A face shield should be worn in situations where splashing is a significant risk[1].
Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. It is crucial to inspect gloves for any signs of degradation or perforation before use and to practice proper glove removal techniques to avoid skin contact[1].
Skin and Body Protection: A laboratory coat is required. For larger quantities or in the event of a spill, additional protective clothing may be necessary.
Respiratory Protection: While not typically required for handling small quantities in a well-ventilated area, a NIOSH-approved respirator may be necessary if dusts or aerosols are generated. All handling of the solid compound should be performed in a chemical fume hood[3].
III. Spill Management: A Proactive Approach to Accidents
In the event of a spill, a swift and informed response is critical to mitigate potential hazards. The following steps provide a general guideline for managing a spill of 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide:
Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.
Ventilate: Ensure the area is well-ventilated. If the spill occurs outside of a fume hood, increase ventilation by opening sashes or using auxiliary fans.
Contain: For solid spills, carefully sweep or scoop the material to avoid generating dust. For liquid spills, use an inert absorbent material like vermiculite, sand, or a commercial sorbent pad to contain the spill[1].
Collect and Package: Place the spilled material and any contaminated absorbent into a clearly labeled, sealed container for hazardous waste disposal.
Decontaminate: Clean the spill area with an appropriate solvent (e.g., water, followed by a detergent solution), collecting all cleaning materials for disposal as hazardous waste.
Report: Report the incident to the laboratory supervisor and the institution's Environmental Health and Safety (EHS) department.
IV. Disposal Protocol: A Step-by-Step Guide
The guiding principle for the disposal of any research chemical is that it should never be discharged into the sanitary sewer or disposed of as regular trash[4]. All chemical waste must be collected and managed by a licensed hazardous waste disposal company.
Step 1: Waste Segregation
Proper segregation of chemical waste is fundamental to safe and efficient disposal. 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide waste should be collected in a dedicated container and not mixed with other waste streams, especially incompatible materials. Keep solid and liquid waste separate[5].
Step 2: Container Selection and Labeling
Container: Use a container that is compatible with the chemical. For solid waste, a high-density polyethylene (HDPE) or glass container with a secure screw-top lid is appropriate. The container must be in good condition and free from leaks[4].
Labeling: The waste container must be clearly and accurately labeled. The label should include:
The full chemical name: "4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide"
The words "Hazardous Waste"
The primary hazards (e.g., "Irritant," "Acutely Toxic")
The date the waste was first added to the container
The name and contact information of the generating researcher or laboratory
Step 3: Waste Accumulation and Storage
Waste containers should be stored in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel and away from general traffic. Keep the container sealed except when adding waste[4].
Step 4: Arranging for Disposal
Once the waste container is full or the project for which the chemical was used is complete, arrange for its disposal through your institution's EHS department. Do not allow hazardous waste to accumulate in the laboratory for extended periods.
Diagram 1: Disposal Decision Workflow
Caption: Decision workflow for the proper disposal of laboratory chemical waste.
V. Conclusion: Fostering a Culture of Safety
The responsible management of chemical waste is a cornerstone of a safe and sustainable research enterprise. By adhering to the procedures outlined in this guide for 4-Acetyl-1,4-diazepane-1-carboximidamide hydrobromide, researchers can ensure they are not only compliant with regulations but are also actively contributing to a culture of safety and environmental responsibility within their institution. It is the collective responsibility of all laboratory personnel to understand and implement these best practices to protect themselves, their colleagues, and the environment.
References
Chemically hazardous waste | Environmental Science Center - 東京大学. (n.d.). Retrieved from [Link]
Properly Managing Chemical Waste in Laboratories. (n.d.). Retrieved from [Link]
4-ACETYL-[1][6]-DIAZEPANE-1-CARBOXAMIDINE — Chemical Substance Information. (n.d.). Retrieved from [Link]
Safety Data Sheet 製品安全データシート. (2012, October 31). Retrieved from [Link]
Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Retrieved from [Link]
Management of Waste. (n.d.). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]
Hazardous Waste Disposal Guide. (n.d.). Dartmouth College. Retrieved from [Link]
4-acetyl-N'-propyl-1,4-diazepane-1-carboximidamide | C11H22N4O. (n.d.). PubChem. Retrieved from [Link]
Laboratory Chemical Waste Management. (n.d.). CSIR IIP. Retrieved from [Link]
Handbook of Chemical Substance Management and Waste Disposal. (n.d.). Retrieved from [Link]
4-acetyl-N-phenyl-1,4-diazepane-1-carboxamide | C14H19N3O2. (n.d.). PubChem. Retrieved from [Link]
Regulation of Laboratory Waste. (n.d.). American Chemical Society. Retrieved from [Link]